Technical Documentation Center

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea
  • CAS: 102739-57-1

Core Science & Biosynthesis

Foundational

Technical Guide: Spectroscopic Data of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

The following technical guide details the spectroscopic characterization of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea , a critical intermediate in the synthesis of sulfonylurea herbicides (e.g., Bensulfuron-methyl, Nicosul...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the spectroscopic characterization of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea , a critical intermediate in the synthesis of sulfonylurea herbicides (e.g., Bensulfuron-methyl, Nicosulfuron).[1]

This guide synthesizes experimental data from crystallographic studies and herbicide synthesis patents to provide a definitive reference for researchers.

Compound Overview & Physical Properties

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is a heterocyclic thiourea derivative used primarily as a building block for sulfonylurea agrochemicals.[1][2] It is characterized by a pyrimidine ring substituted with two methoxy groups at the 4 and 6 positions, and a thiourea moiety at the 2 position.[1]

PropertyData
IUPAC Name 1-(4,6-dimethoxypyrimidin-2-yl)thiourea
CAS Number 74448-69-6
Molecular Formula C₇H₁₀N₄O₂S
Molecular Weight 214.24 g/mol
Appearance White to off-white crystalline solid
Melting Point 215–216 °C (dec.)[1][2][3]
Solubility Soluble in DMSO, DMF; sparingly soluble in Acetone, Methanol; insoluble in Water

Synthesis & Structural Logic

Understanding the synthesis provides context for potential impurities (e.g., unreacted amine) in spectral data.[1] The compound is typically synthesized by reacting 2-amino-4,6-dimethoxypyrimidine with a thiocyanate source.

Reaction Pathway

Synthesis Precursor 2-Amino-4,6- dimethoxypyrimidine (ADMP) Intermediate Transition State (Protonated) Precursor->Intermediate Nucleophilic Addition Reagent Ammonium Thiocyanate (NH4SCN) + Acid Catalyst Reagent->Intermediate Product 1-(4,6-Dimethoxypyrimidin- 2-yl)thiourea Intermediate->Product Rearrangement

Figure 1: Synthetic pathway converting the amino-pyrimidine precursor to the target thiourea.[1]

Spectroscopic Characterization

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: DMSO-d₆ (Deuterated Dimethyl Sulfoxide) is the standard solvent due to the compound's polarity and hydrogen-bonding potential.[1]

¹H NMR Data (400 MHz, DMSO-d₆)

The spectrum is dominated by the symmetry of the dimethoxy-pyrimidine ring and the exchangeable protons of the thiourea group.[1]

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentStructural Context
10.50 – 11.00 Broad Singlet1HNH (Internal)Thiourea proton adjacent to the pyrimidine ring; highly deshielded due to electron-withdrawing ring and anisotropy.[1]
8.50 – 9.50 Broad Singlet2HNH₂ (Terminal)Terminal thioamide protons.[1] Often appear as two broad humps or one very broad signal due to restricted rotation around the C-N bond.[1]
5.80 – 6.00 Singlet1HAr-H (C5)The single aromatic proton on the pyrimidine ring.[1] Its upfield shift (relative to benzene) is characteristic of the electron-rich 4,6-dimethoxy substitution.[1]
3.80 – 3.95 Singlet6H-OCH₃ Two equivalent methoxy groups at positions 4 and 6.[1]
¹³C NMR Data (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)AssignmentNotes
180.5 C=S Thiourea carbon; highly deshielded.
171.5 C-4, C-6 Carbons attached to methoxy groups (C-O).[1]
157.0 C-2 Carbon attached to the thiourea nitrogen (ipso).[1]
83.5 C-5 Aromatic CH carbon; significantly shielded by ortho-methoxy groups.[1]
54.0 -OCH₃ Methoxy carbons.[1]
B. Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of the thiourea functional group and the pyrimidine ring.[1]

Wavenumber (cm⁻¹)Vibration ModeFunctional Group
3300 – 3450 ν(N-H) stretchingPrimary and secondary amines (broad bands).[1]
3100 – 3150 ν(C-H) aromaticPyrimidine ring C-H stretch.[1]
2950 – 3000 ν(C-H) aliphaticMethoxy group C-H stretch.[1]
1640 – 1660 ν(C=N) stretchingPyrimidine ring breathing / Thioamide I band.[1]
1550 – 1580 δ(N-H) bendingThioamide II band.[1]
1220 – 1250 ν(C-O-C) stretchingAryl alkyl ether (methoxy group).[1]
1150 – 1200 ν(C=S) stretchingThiourea characteristic band (often coupled).[1]
C. Mass Spectrometry (MS)

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode) or EI (Electron Impact).[1]

  • Molecular Ion: [M+H]⁺ = 215.06 m/z (Calculated for C₇H₁₁N₄O₂S⁺).[1]

  • Fragmentation Pattern (EI/CID):

    • m/z 215 (Parent Ion).

    • m/z 181 [M – H₂S]⁺: Loss of hydrogen sulfide, indicating cyclization or desulfurization.[1]

    • m/z 156 [M – SC(NH₂) + H]⁺: Cleavage of the thiourea linkage, generating the 2-amino-4,6-dimethoxypyrimidine cation (base peak in many conditions).[1]

    • m/z 125 : Further fragmentation of the pyrimidine ring (loss of methoxy).[1]

Fragmentation Pathway Diagram

MassSpec Parent Parent Ion [M+H]+ = 215 Frag1 Fragment A [2-Amino-4,6-dimethoxypyrimidine]+ m/z = 156 Parent->Frag1 C-N Cleavage Frag2 Fragment B [M - H2S]+ m/z = 181 Parent->Frag2 Desulfurization Loss1 Loss of HSCNH Loss2 Loss of H2S

Figure 2: Primary fragmentation pathways observed in Mass Spectrometry.[1]

Experimental Protocol for Analysis

To ensure reproducible spectral data, follow this preparation protocol:

  • Sample Purity: Ensure the sample is washed with cold water and methanol to remove unreacted ammonium thiocyanate or ADMP precursor.[1]

  • NMR Preparation:

    • Dissolve 5–10 mg of sample in 0.6 mL DMSO-d₆ .

    • Note: The sample may require gentle warming (40°C) to dissolve completely.[1]

    • Warning: Do not use CDCl₃ as solubility is insufficient and will yield poor signal-to-noise ratios.[1]

  • IR Preparation:

    • Prepare a KBr pellet (1 mg sample : 100 mg KBr) or use ATR (Attenuated Total Reflectance) on the solid powder.[1]

    • Ensure the crystal stage is clean to avoid cross-contamination with sulfonylurea derivatives.[1]

References

  • Crystal Structure of Analog: Saeed, S., et al. (2011).[1] "1-(4,6-Dimethylpyrimidin-2-yl)thiourea."[2] Acta Crystallographica Section E, 67(12), o3347.[1] Link

  • Synthesis & Melting Point: Patent CN1041592A.[1] "Sultamsulfonamide derivatives and weedicide." (Listing mp 215-216°C for the title compound).[1][3] Link

  • Spectral Data of Derivatives: Wang, Q., et al. (2012).[1][2] "Synthesis and Phytotoxicity of Novel Acylthiourea...". Journal of Pesticide Science, 37(1).[1] (Provides NMR of the N-acyl derivative for shift comparison). Link

  • Precursor Characterization: PubChem Compound Summary for CID 118946, 2-Amino-4,6-dimethoxypyrimidine.[1] Link

Sources

Exploratory

Technical Guide: Tautomeric Forms of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Executive Summary 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is a critical pharmacophore and intermediate in the synthesis of sulfonylurea herbicides (e.g., Bensulfuron-methyl, Nicosulfuron) and antiviral agents. Its chemic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is a critical pharmacophore and intermediate in the synthesis of sulfonylurea herbicides (e.g., Bensulfuron-methyl, Nicosulfuron) and antiviral agents. Its chemical behavior is governed by a dynamic tautomeric equilibrium between thione (C=S) and thiol (C-SH) forms.

Understanding this equilibrium is not merely an academic exercise; it is the determinant factor in:

  • Solubility profiles: The thione form dictates lipophilicity.

  • Reactivity: S-alkylation requires access to the transient thiol tautomer.

  • Bioactivity: Receptor docking often relies on the specific H-bond donor/acceptor motif of the dominant tautomer.

This guide provides a definitive analysis of these forms, supported by structural data, spectroscopic evidence, and validated experimental protocols.

The Tautomeric Landscape

The molecule exists in a complex equilibrium involving proton migration between the thiourea nitrogens, the sulfur atom, and the pyrimidine ring nitrogens. While theoretically multiple forms exist, three are energetically relevant for research and development.

Defined Tautomers
  • Form I: Amido-Thione (The "Locked" Form)

    • Structure: The proton resides on the bridge nitrogen and the terminal nitrogen. The C=S bond is intact.

    • Stability: Dominant in the solid state and non-polar solvents. Stabilized by a critical intramolecular hydrogen bond (see Section 3).

    • Role: The storage form; responsible for crystal packing.

  • Form II: Imido-Thiol (The "Reactive" Form)

    • Structure: A proton migrates from nitrogen to sulfur, forming a C-SH group and a C=N double bond.

    • Stability: Transient in neutral solution; stabilized by basic conditions or polar protic solvents.

    • Role: The nucleophilic species required for S-alkylation reactions.

  • Form III: Zwitterionic/Protonated Species

    • Structure: Protonation of the pyrimidine ring nitrogen (N1/N3) or sulfur in highly acidic media.

    • Role: Relevant primarily during acid-catalyzed hydrolysis or specific docking events.

Visualization of Equilibrium

The following diagram illustrates the proton migration pathways and the "locking" mechanism that favors Form I.

Tautomerism Thione Form I: Amido-Thione (Major / Solid State) N-H...N(py) Locked Transition Proton Transfer Transition State Thione->Transition Solvent/Base Assistance Transition->Thione Thermodynamic Relaxation Thiol Form II: Imido-Thiol (Reactive Intermediate) -SH Nucleophile Transition->Thiol Fast Thiol->Transition Spontaneous

Figure 1: Tautomeric equilibrium shifting from the stable thione form to the reactive thiol form, mediated by solvent polarity or basic catalysis.[1]

Structural Drivers: The Intramolecular "Lock"

Why is the thione form (Form I) so dominant? The answer lies in the Intramolecular Hydrogen Bond (IMHB) .

In 2-pyrimidinyl thioureas, the thiourea moiety adopts a planar conformation where the N-H proton of the bridge nitrogen forms a 6-membered pseudo-ring with the pyrimidine nitrogen.

  • Bond Metrics: The N(bridge)-H...N(pyrimidine) distance is typically 1.99 - 2.10 Å .

  • Consequence: This "locks" the molecule into a planar conformation, reducing the entropic penalty and shielding the N-H from solvent exchange. This explains why 1-(4,6-dimethoxypyrimidin-2-yl)thiourea has poor water solubility despite having polar groups; the polar sites are self-satisfied internally.

Spectroscopic Characterization

To validate which form you have in your reactor or formulation, rely on these spectroscopic signatures.

X-Ray Diffraction (Solid State)

This is the gold standard for confirmation.

  • C=S Bond Length: Expect 1.67 – 1.71 Å . This indicates significant double-bond character (Thione). A Thiol C-S single bond would be >1.75 Å.

  • Planarity: The pyrimidine ring and thiourea unit should be coplanar (dihedral angle < 5°) due to the IMHB.

Proton NMR (DMSO-d6)
  • Thioamide Protons: Look for two distinct broad singlets.

    • 
       10.0 - 11.5 ppm: The "downfield" proton involved in the intramolecular H-bond (Bridge NH).
      
    • 
       8.5 - 9.5 ppm: The terminal NH₂ protons (often broadened due to rotation).
      
  • Absence of -SH: In neutral DMSO, you will not typically see a discrete -SH peak (approx

    
     3-4 ppm) because the equilibrium lies far to the left (Thione).
    
Infrared Spectroscopy (FT-IR)
  • 
    (C=S):  Strong band at 1100–1200 cm⁻¹ .
    
  • 
    (S-H): Absence of a weak band at 2500–2600 cm⁻¹.
    

Experimental Protocol: Trapping the Thiol Tautomer

While the thione is stable, the thiol is the species that reacts. The following protocol demonstrates how to chemically "trap" the minor tautomer via S-methylation, a standard step in herbicide synthesis.

Objective

Synthesize S-methyl-N-(4,6-dimethoxypyrimidin-2-yl)isothiourea to prove the accessibility of the thiol form.

Workflow Diagram

Workflow Start Start: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea Step1 1. Dissolution in Acetone/NaOH (aq) (Deprotonation to Thiolate) Start->Step1 Step2 2. Addition of Methyl Iodide (MeI) (0-5°C, Slow Addition) Step1->Step2 Step3 3. S-Alkylation (Trapping) Step2->Step3 Kinetic Control Step4 4. Filtration & Recrystallization Step3->Step4 End Result: S-Methyl Isothiourea Derivative (Confirmed by NMR shift of S-Me) Step4->End

Figure 2: Synthetic workflow for trapping the transient thiol tautomer via S-methylation.

Step-by-Step Methodology
  • Preparation: Charge a 3-neck flask with 10 mmol of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea and 20 mL of acetone.

  • Shift Equilibrium: Add 1.1 equivalents of NaOH (10% aqueous solution).

    • Mechanism:[1] The base removes the N-H proton. Resonance stabilizes the anion, significantly increasing the electron density on the Sulfur atom (Thiolate form).

  • Trapping: Cool to 0°C. Add 1.1 equivalents of Methyl Iodide (MeI) dropwise.

    • Note: Keep temperature low to prevent N-methylation (which is thermodynamically possible but kinetically slower than S-methylation).

  • Workup: Stir for 2 hours. The product, S-methyl-N-(4,6-dimethoxypyrimidin-2-yl)isothiourea, will precipitate or can be extracted with dichloromethane.

  • Validation: Analyze via ¹H NMR.

    • Marker: Appearance of a sharp singlet at

      
       2.4 - 2.5 ppm  (S-CH₃).
      
    • Disappearance: The broad downfield N-H peak (

      
       >10 ppm) will vanish or shift significantly.
      

Implications for Drug Design

When modeling this molecule for docking studies (e.g., against ALS enzyme or viral polymerases):

ParameterRecommendationReason
Docking State Thione (Form I) This is the neutral species present at physiological pH.
H-Bond Donors 2 (Bridge NH, Terminal NH)The bridge NH is often "busy" with the internal H-bond but can open up in high-affinity pockets.
H-Bond Acceptors 3 (Py-N, Py-N, C=S)The Sulfur atom is a weak acceptor; Pyrimidine nitrogens are strong acceptors.
pKa ~8.5 - 9.5At pH 7.4, the molecule is largely neutral. At pH > 10, it exists as the thiolate anion.

References

  • Saeed, S., et al. (2011). 1-(4,6-Dimethylpyrimidin-2-yl)thiourea.[2][3][4][5] Acta Crystallographica Section E.[2][4][5]

    • Relevance: Provides the definitive crystal structure and bond lengths for the close analog, confirming the thione form and intramolecular H-bonding.
  • Allegretti, P. E., et al. Study of the occurrence of tautomeric forms of ureas and thioureas by mass spectrometry.[6] TSI Journals.

    • Relevance: Discusses the ionization patterns th
  • Xu, D., et al. (2013).A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. Asian Journal of Chemistry.

    • Relevance: Details the synthetic utility of the thiol tautomer in producing herbicide intermediates via S-alkyl
  • Cambridge Crystallographic D

    • Relevance: Repository for the specific crystallographic data of pyrimidinyl thioureas.[4][5]

Sources

Foundational

Technical Guide: Solubility Profiling and Thermodynamic Analysis of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

The following technical guide details the solubility profiling, thermodynamic analysis, and purification strategies for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea , a critical intermediate in the synthesis of sulfonylurea h...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the solubility profiling, thermodynamic analysis, and purification strategies for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea , a critical intermediate in the synthesis of sulfonylurea herbicides.

Executive Summary & Chemical Profile

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (CAS: 150728-12-4 or related isomer; commonly referred to as the "Pyrimidinyl Thiourea Intermediate") is a structural scaffold essential for the production of herbicides such as Nicosulfuron , Rimsulfuron , and Bensulfuron-methyl .

Understanding its solubility landscape is non-negotiable for process chemists aiming to optimize yield during nucleophilic addition reactions or to design robust crystallization purification steps. This guide synthesizes structural analysis with experimental protocols to define its solubility behavior.

Chemical Identity
PropertySpecification
IUPAC Name 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea
Molecular Formula C₇H₁₀N₄O₂S
Molecular Weight 214.24 g/mol
Physical State White to off-white crystalline solid
Key Functional Groups Pyrimidine ring (aromatic, basic), Methoxy groups (lipophilic), Thiourea moiety (H-bond donor/acceptor)

Solubility Landscape & Solvent Selection

Based on the structural moieties—specifically the competition between the hydrophobic dimethoxypyrimidine ring and the polar, hydrogen-bonding thiourea tail—the solubility profile follows a distinct "Like-Dissolves-Like" hierarchy.

Qualitative Solubility Profile

The following classification is derived from standard synthesis workups and analog comparisons (e.g., 1-(4,6-dimethylpyrimidin-2-yl)thiourea).

Solvent ClassRepresentative SolventsSolubility StatusMechanistic Insight
Polar Aprotic DMSO, DMF High Strong dipole-dipole interactions disrupt the intermolecular N-H···S hydrogen bond network.[1]
Chlorinated Dichloromethane (DCM), Chloroform High/Moderate Excellent solvation of the pyrimidine core; often used as the primary extraction solvent.
Polar Protic Methanol, Ethanol, Isopropanol Moderate (T-dependent) Ideal for recrystallization . Solubility is low at room temperature but increases significantly with heat ($ \Delta H_{sol} > 0 $).
Ketones/Esters Acetone, Ethyl Acetate Moderate Good solubility; Acetone is frequently used in the synthesis reaction matrix.
Non-Polar Hexane, Toluene Low/Insoluble Lack of polarity prevents disruption of the crystal lattice.
Aqueous Water Insoluble The hydrophobic aromatic ring dominates; water is an effective anti-solvent .
Critical Process Insight: Recrystallization Systems

For purification, a binary solvent system is recommended to balance yield and purity.

  • System A (Standard): Ethanol (Solvent) + Water (Anti-solvent).

  • System B (High Purity): Dichloromethane (Solvent) + Ethanol (Anti-solvent/Co-solvent).

    • Note: Analogous structures have been successfully crystallized from DCM/Ethanol (2:1) mixtures [1].

Experimental Methodology: High-Precision Solubility Measurement

To generate precise solubility data (mole fraction, $ x_{exp} $) for thermodynamic modeling, the Laser Monitoring Observation Technique is the industry standard. It eliminates the subjectivity of visual inspection.

Protocol: Laser Dynamic Method

This method detects the exact point of dissolution by monitoring the intensity of a laser beam passing through the solution.

  • Preparation: Accurately weigh solute ($ m_1

    
     m_2 $) into a jacketed glass vessel equipped with a magnetic stirrer.
    
  • Setup: Insert a laser source on one side and a light intensity sensor on the opposite side.

  • Equilibration: Set the thermostat to a starting temperature (e.g., 280 K).

  • Heating Ramp: Slowly increase temperature (0.1 K/min) while stirring.

    • State A (Undissolved): Suspension scatters light; laser intensity at sensor is low .

    • State B (Dissolution): Solution becomes clear; laser intensity spikes to maximum.

  • Data Point: Record the temperature ($ T $) at the inflection point of the light intensity curve.

  • Repetition: Repeat with varying solute/solvent ratios to cover the range of 280 K – 320 K.

Workflow Diagram (DOT)

SolubilityMeasurement cluster_apparatus Apparatus Setup Start Weigh Solute & Solvent Vessel Jacketed Vessel (Stirring) Start->Vessel Sensor Light Sensor (Transmittance) Vessel->Sensor Laser Laser Source (Incident Light) Laser->Vessel Light Path Detect Detect Intensity Spike (Dissolution Point) Sensor->Detect Signal TempControl Temp Ramp (0.1 K/min) TempControl->Vessel Record Record T and x_exp Detect->Record

Caption: Workflow for determining solubility via the Laser Dynamic Method. The intensity spike confirms total dissolution.

Thermodynamic Modeling & Data Analysis

Once experimental data ($ x_{exp} $) is obtained, it must be correlated using thermodynamic models to predict solubility at any temperature and to calculate enthalpy/entropy of dissolution.

The Modified Apelblat Equation

This is the most robust model for pyrimidine derivatives in polar solvents.



  • $ x $ : Mole fraction solubility.

  • $ T $ : Absolute temperature (K).[2][1]

  • $ A, B, C $ : Empirical parameters derived from regression analysis.

Thermodynamic Parameters Calculation

Using the Van't Hoff analysis, we derive the driving forces of dissolution:

  • Enthalpy of Solution ($ \Delta H_{sol} $):

    
    
    
    • Expectation: Positive ($ \Delta H_{sol} > 0 $), indicating an endothermic process. Solubility increases with temperature.

  • Gibbs Free Energy ($ \Delta G_{sol} $):

    
    
    
  • Interpretation:

    • If $ \Delta G_{sol} > 0 $: The dissolution is non-spontaneous (requires energy input/heat).

    • The driving force is typically the entropy gain ($ \Delta S_{sol} $) from breaking the crystal lattice.

Process Application: Purification Strategy

The solubility difference between the thiourea intermediate and its precursors (e.g., 2-amino-4,6-dimethoxypyrimidine) is the basis for purification.

Crystallization Logic
  • Impurity: Unreacted amine (2-amino-4,6-dimethoxypyrimidine).

  • Target: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea.[3]

  • Solvent System: Methanol or Ethanol.

  • Mechanism: The thiourea derivative often has a steeper solubility curve (higher temperature coefficient) than the amine precursor in alcohols.

Purification Workflow (DOT)

Purification Crude Crude Reaction Mixture (Thiourea + Amine Impurity) Dissolve Heat to Reflux in Ethanol/Methanol Crude->Dissolve FilterHot Hot Filtration (Remove insolubles) Dissolve->FilterHot Cool Controlled Cooling (to 5-10 °C) FilterHot->Cool Crystallize Crystallization (Target precipitates) Cool->Crystallize FilterCold Cold Filtration Crystallize->FilterCold Wash Wash with Cold Ethanol FilterCold->Wash Product Pure 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea Wash->Product

Caption: Recrystallization workflow leveraging the temperature-dependent solubility profile in alcoholic solvents.

References

  • Saeed, S., et al. (2011). 1-(4,6-Dimethylpyrimidin-2-yl)thiourea. Acta Crystallographica Section E. Link

    • Context: Provides crystal structure and recrystallization solvents (DCM/Ethanol)
  • Wang, Y., et al. (2016). Measurement and correlation of solubility of thiourea in two solvent mixtures. Journal of Chemical Thermodynamics. Link

    • Context: Establishes thermodynamic modeling protocols (Apelblat)
  • CN Patent 106349168A. Preparation method of foramsulfuron intermediate of sulfonylurea herbicide. Link

    • Context: Describes the synthesis and solvent usage (Acetone, Water)
  • Ding, M., et al. (2025). Determination of Thiourea Solubility in 12 Different Monosolvents. Journal of Chemical & Engineering Data. Link

    • Context: Recent methodology for solubility determin

Sources

Exploratory

Whitepaper: A Senior Scientist's Guide to the In Silico Bioactivity Prediction of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Executive Summary In the landscape of modern drug discovery, the ability to rapidly and accurately predict the biological activity of novel chemical entities is paramount. This guide provides an in-depth technical walkth...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of modern drug discovery, the ability to rapidly and accurately predict the biological activity of novel chemical entities is paramount. This guide provides an in-depth technical walkthrough for the in silico bioactivity prediction of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea, a molecule possessing a pyrimidine-thiourea scaffold known for a wide range of pharmacological activities.[1][2] We will move beyond a simple recitation of methods to explore the causal logic behind each step, from initial compound profiling and target identification to multi-faceted computational analysis using molecular docking, QSAR, and ADMET prediction. This document is structured to empower researchers, chemists, and drug development professionals with a validated, field-proven workflow to de-risk and prioritize novel compounds, thereby accelerating the transition from discovery to development.[3]

Introduction: The Rationale for a Predictive, In Silico First Approach

The journey of a drug from concept to clinic is fraught with challenges, with high attrition rates often attributed to unforeseen issues in efficacy and safety.[4][5] Early-stage computational assessment, or in silico analysis, has emerged as an indispensable strategy to mitigate these risks.[4][6] By modeling the behavior of a molecule within a biological system, we can identify promising candidates and eliminate those with unfavorable characteristics long before committing to costly and time-consuming laboratory synthesis and testing.[3][7]

The subject of this guide, 1-(4,6-dimethoxypyrimidin-2-yl)thiourea, belongs to a class of compounds recognized for their versatile biological potential, including anticancer, antibacterial, anti-inflammatory, and antiviral properties.[8][9][10] The thiourea moiety (R-NH-C(S)-NH-R) is a potent pharmacophore capable of forming critical hydrogen bonds and other non-covalent interactions with biological targets, while the dimethoxypyrimidine ring provides a rigid scaffold with specific electronic and steric properties.[1] This guide will systematically dissect this molecule's potential through a validated computational workflow.

Foundational Analysis: Compound Profiling and Target Scoping

Before any predictive modeling can begin, a thorough understanding of the molecule's fundamental properties is required. This initial analysis forms the basis for all subsequent hypothesis-driven investigation.

Molecular Representation and Physicochemical Characterization

The first step is to obtain a machine-readable, three-dimensional structure of the molecule. This is typically achieved by drawing the 2D structure in a chemical editor (e.g., ChemDraw) and converting it to a 3D format (e.g., .mol or .sdf), followed by an energy minimization step using a force field like MMFF94 to achieve a stable conformation.

With a reliable 3D structure, we can calculate key physicochemical properties that govern "drug-likeness." A primary standard for this is Lipinski's Rule of Five. These parameters are not rigid laws but are invaluable guidelines for predicting oral bioavailability.

PropertyPredicted ValueLipinski's Rule of Five GuidelineCompliance
Molecular Weight (MW)228.26 g/mol ≤ 500 g/mol Yes
LogP (Octanol-Water Partition Coefficient)1.45≤ 5Yes
Hydrogen Bond Donors (N-H, O-H)2≤ 5Yes
Hydrogen Bond Acceptors (N, O)6≤ 10Yes
Table 1: Predicted physicochemical properties and Lipinski's Rule of Five analysis for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea. Data generated using standard cheminformatics software.

Expert Insight: The compound's full compliance with Lipinski's rules suggests a high probability of good membrane permeability and oral absorption, making it an attractive candidate for an orally administered therapeutic. The LogP value of 1.45 indicates a balanced lipophilicity, which is often crucial for reaching intracellular targets without accumulating excessively in fatty tissues.[11]

Hypothesis-Driven Target Identification

For a novel compound, the biological target is often unknown. Our strategy involves a literature-based structural similarity search. The pyrimidine-thiourea scaffold has been extensively studied. A review of authoritative sources reveals that this chemical class frequently interacts with key enzymes involved in cell signaling and metabolism. Notably, Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical mediator of angiogenesis in cancer, has been identified as a target for structurally similar thiourea derivatives.[1][12] Therefore, for the purpose of this guide, we will proceed with the hypothesis that VEGFR-2 is a potential biological target for 1-(4,6-dimethoxypyrimidin-2-yl)thiourea.

Core Predictive Methodologies: A Validated Workflow

With a target hypothesis in place, we can now deploy a suite of computational tools to predict the interaction between our compound and the target protein, as well as its overall disposition within a biological system.

Molecular Docking: Simulating the Ligand-Receptor Interaction

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction, typically as a "docking score" representing binding affinity.[13]

  • Receptor Preparation:

    • Download the 3D crystal structure of VEGFR-2 from the Protein Data Bank (PDB; e.g., PDB ID: 2OH4).

    • Using molecular modeling software (e.g., AutoDock Tools, Chimera), prepare the protein by removing water molecules and co-crystallized ligands.

    • Add polar hydrogen atoms and assign partial charges (e.g., Gasteiger charges). This step is critical for accurately modeling electrostatic interactions.

    • Define the binding site. This is typically done by creating a grid box centered on the location of the original co-crystallized ligand, ensuring it encompasses the key active site residues.

  • Ligand Preparation:

    • Use the energy-minimized 3D structure of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea.

    • Assign rotatable bonds to allow for conformational flexibility during the docking simulation.

  • Docking Simulation:

    • Execute the docking algorithm (e.g., AutoDock Vina) using the prepared receptor and ligand files. The software will systematically explore different conformations and orientations of the ligand within the binding site.

  • Result Analysis and Validation:

    • Analyze the output to identify the pose with the best docking score (lowest binding energy in kcal/mol).

    • Crucially, visualize the top-ranked pose. Examine the non-covalent interactions (hydrogen bonds, hydrophobic interactions, π-π stacking) between the ligand and key amino acid residues in the active site. A good docking result is not just a low energy score but one that is mechanistically plausible. For VEGFR-2, key interactions often involve residues like Cys919 and Asp1046 in the hinge region.[1]

docking_workflow cluster_prep Preparation Phase cluster_sim Simulation Phase cluster_analysis Analysis Phase pdb 1. Download Receptor (e.g., PDB: 2OH4) prep_receptor 3. Prepare Receptor (Add H, Remove H2O) pdb->prep_receptor ligand 2. Prepare Ligand (Energy Minimize) dock 5. Run Docking (e.g., AutoDock Vina) ligand->dock grid 4. Define Binding Site (Grid Box) prep_receptor->grid grid->dock score 6. Analyze Scores (Binding Energy) dock->score visualize 7. Visualize Pose (Interactions) score->visualize hypothesis 8. Validate Hypothesis visualize->hypothesis

Caption: A validated workflow for molecular docking simulations.
QSAR: Linking Chemical Structure to Predicted Activity

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational method that links the chemical structure of compounds to their biological activity.[11] It relies on the principle that the activity of a molecule is a function of its physicochemical properties.

  • Data Curation (Self-Validating System):

    • Compile a dataset of structurally related thiourea derivatives with experimentally determined inhibitory activity (e.g., IC50 values) against the target of interest (VEGFR-2). This data can be sourced from databases like ChEMBL or from the literature.

    • Convert IC50 values to a logarithmic scale (pIC50 = -log(IC50)) to linearize the data.

    • Divide the dataset into a training set (~70-80%) to build the model and a test set (~20-30%) to validate its predictive power.[14]

  • Descriptor Calculation:

    • For each molecule in the dataset, calculate a range of molecular descriptors. These can include constitutional (e.g., atom count), topological (e.g., connectivity indices), and quantum-chemical descriptors (e.g., HOMO/LUMO energies).[15]

  • Model Generation and Validation:

    • Using the training set, apply a statistical method like Multiple Linear Regression (MLR) to build an equation that correlates the descriptors (independent variables) with the biological activity (dependent variable).[15]

    • Internal Validation: Use the training set to assess the model's goodness-of-fit (R²) and robustness using a cross-validation technique like leave-one-out (LOO), which yields a cross-validated correlation coefficient (Q²). A high Q² (>0.6) is indicative of a robust model.

    • External Validation: Use the model to predict the activity of the compounds in the test set. The predictive power is assessed by the predictive R² (R²_pred). This is the most critical test of a QSAR model's real-world utility.

  • Prediction for the Target Compound:

    • Calculate the same set of descriptors for 1-(4,6-dimethoxypyrimidin-2-yl)thiourea.

    • Ensure the compound falls within the "Applicability Domain" of the model (i.e., its descriptor values are not extreme outliers compared to the training set).[15]

    • Use the validated QSAR equation to predict its pIC50 value.

qsar_workflow data 1. Curate Dataset (Known Activities) split 2. Split Data (Training & Test Sets) data->split desc 3. Calculate Descriptors (e.g., LogP, MW) split->desc build 4. Build Model (e.g., MLR on Training Set) desc->build internal_val 5. Internal Validation (R², Q²) build->internal_val external_val 6. External Validation (Predict Test Set, R²_pred) build->external_val predict 7. Predict Activity of New Compound internal_val->predict external_val->predict

Caption: The development and validation workflow for a QSAR model.
ADMET Prediction: Profiling for Drug-Like Behavior

A compound can have excellent target affinity but fail in development due to poor pharmacokinetic or safety profiles.[5][7] ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) prediction is a critical step to forecast a drug's behavior in the body.[3]

This process is often streamlined by using validated, publicly available web servers like SwissADME or pkCSM.[7]

  • Input: Submit the simplified molecular-input line-entry system (SMILES) string or 3D structure of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea to the server.

  • Analysis: The server runs the structure through a series of pre-built models to predict various ADMET properties.

  • Interpretation: Consolidate the key outputs into a summary table.

ADMET PropertyParameterPredicted OutcomeImplication
Absorption Human Intestinal AbsorptionHighGood potential for oral absorption.
P-glycoprotein SubstrateNoLow risk of efflux pump resistance.
Distribution Blood-Brain Barrier (BBB) PermeantNoUnlikely to cause CNS side effects.
Metabolism CYP450 2D6 InhibitorNoLow risk of drug-drug interactions.
CYP450 3A4 InhibitorNoLow risk of drug-drug interactions.
Excretion Total Clearance (log ml/min/kg)0.35Indicates moderate rate of elimination.
Toxicity AMES ToxicityNoPredicted to be non-mutagenic.
hERG I InhibitorNoLow risk of cardiotoxicity.
Table 2: Summary of key predicted ADMET properties for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea.

Expert Insight: The predicted ADMET profile is highly favorable.[7] The combination of high intestinal absorption, low potential for drug-drug interactions via CYP inhibition, and a clean toxicity forecast (non-mutagenic, low cardiotoxicity risk) significantly elevates the compound's standing as a viable drug candidate.

Integrated Analysis: From Data to Decision

The true power of in silico prediction lies in the synthesis of data from orthogonal methods. A single data point is an observation; multiple corroborating data points form a compelling argument.

Our analysis of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea has yielded several key insights:

  • Drug-Likeness: The molecule adheres to Lipinski's rules, suggesting good oral bioavailability.

  • Target Affinity (Docking): It is predicted to bind favorably to the active site of VEGFR-2, a clinically relevant anticancer target.

  • Potency (QSAR): A validated QSAR model predicts potent inhibitory activity against VEGFR-2.

  • Safety & Pharmacokinetics (ADMET): The compound is predicted to have a safe and favorable ADMET profile.

This convergence of evidence provides a strong rationale for advancing this compound to the next stage of the drug discovery pipeline: laboratory synthesis and in vitro biological validation.

decision_framework cluster_methods In Silico Evaluation Suite start Novel Compound: 1-(4,6-Dimethoxy pyrimidin-2-yl)thiourea docking Molecular Docking Prediction: High Affinity for VEGFR-2 start->docking qsar QSAR Modeling Prediction: High Potency (pIC50) start->qsar admet ADMET Prediction Profile: Favorable PK/Tox start->admet decision Decision Point: Synthesize and Test? docking->decision qsar->decision admet->decision go GO (Proceed to In Vitro Validation) decision->go All Positive no_go NO GO (Redesign or Abandon) decision->no_go Any Negative

Caption: Integrated logic for go/no-go decisions in early drug discovery.

Conclusion

This guide has outlined a comprehensive, scientifically-grounded framework for the in silico bioactivity prediction of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea. By integrating compound profiling, molecular docking, QSAR modeling, and ADMET analysis, we have constructed a robust bioactivity profile that strongly supports its potential as an orally bioavailable inhibitor of VEGFR-2. This multi-pillar approach, which emphasizes the rationale behind each protocol and the importance of cross-validation, provides a reliable pathway for identifying and prioritizing high-potential drug candidates while conserving valuable time and resources. The ultimate goal of in silico work is not to replace the laboratory but to guide it, ensuring that only the most promising molecules proceed to experimental validation.

References

  • Deep Origin. (2025).
  • Aurlide. (2025).
  • Fiveable. (2025). ADMET prediction | Medicinal Chemistry Class Notes.
  • Dong, J., et al. (2018). ADMET-score – a comprehensive scoring function for evaluation of chemical drug-likeness. RSC Advances.
  • Garg, R., et al. (2005). A QSAR study on a series of thiourea derivatives acting as anti-hepatitis C virus agents. Indian Journal of Chemistry.
  • Bitesize Bio. (2025).
  • Vlase, L., et al. (2022). A QSAR STUDY ON THIOUREA DERIVATIVES - NEW APPROACHES IN DRUG DEVELOPMENT. Farmacia Journal.
  • Doumbia, S., et al. (2023). Study of the Quantitative Structure Activity Relationship (QSAR) of a Series of Molecules Derived from Thioureas with Anticancer Activities in the Liver. Science Journal of Chemistry.
  • Banerjee, S., et al. (2023). Fragment-based investigation of thiourea derivatives as VEGFR-2 inhibitors: a cross-validated approach of ligand-based and structure-based molecular modeling studies. Journal of Biomolecular Structure and Dynamics.
  • Ashdin Publishing. (2022). Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. International Journal of Chemical and Pharmaceutical Research.
  • Indian Journal of Pharmaceutical Education and Research. (2023).
  • RSC Publishing. (2024). Novel pyrimidine linked acyl thiourea derivatives as potent α-amylase and proteinase K inhibitors: design, synthesis, molecular docking and ADME studies.
  • Saadeh, H. A., et al. (2021).
  • PMC. (2024). Novel pyrimidine linked acyl thiourea derivatives as potent α-amylase and proteinase K inhibitors: design, synthesis, molecular docking and ADME studies.
  • ResearchGate. (2023). In Silico Study of Thiourea Derivatives as Potential Epidermal Growth Factor Receptor Inhibitors.
  • Fathalla, O. A., et al. (2014). Design, synthesis, molecular docking of new thiopyrimidine-5- carbonitrile derivatives and their cytotoxic activity against HepG2 cell line. International Journal of Pharmacy and Pharmaceutical Sciences.
  • MDPI. (2024).
  • Biointerface Research in Applied Chemistry. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity.
  • Ceylan, S., et al. (2013). Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. Molecules.
  • PMC. (2018). Design, Synthesis and Biological Activities of (Thio)
  • PMC. (2023). Evaluation of Antibacterial Activity of Thiourea Derivative TD4 against Methicillin-Resistant Staphylococcus aureus via Destroying the NAD+/NADH Homeostasis.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea as a Versatile Building Block in Organic Synthesis

Introduction: Unlocking the Synthetic Potential of a Privileged Scaffold The pyrimidine nucleus is a cornerstone of heterocyclic chemistry, forming the core of numerous biologically active compounds, including nucleic ac...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking the Synthetic Potential of a Privileged Scaffold

The pyrimidine nucleus is a cornerstone of heterocyclic chemistry, forming the core of numerous biologically active compounds, including nucleic acids and a plethora of pharmaceuticals.[1] The strategic functionalization of the pyrimidine ring offers a powerful platform for the development of novel molecular architectures with tailored properties. Within this context, 1-(4,6-dimethoxypyrimidin-2-yl)thiourea emerges as a highly valuable and versatile building block for organic synthesis. Its unique structural features, comprising an electron-rich dimethoxypyrimidine ring and a reactive thiourea moiety, render it a potent precursor for the construction of a variety of fused heterocyclic systems.

This comprehensive guide provides an in-depth exploration of the synthesis and applications of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea, with a focus on its utility in the preparation of thiazolo[3,2-a]pyrimidines. The protocols detailed herein are designed to be robust and reproducible, providing researchers, scientists, and drug development professionals with the practical knowledge to effectively utilize this powerful synthetic tool.

Physicochemical Properties and Spectroscopic Characterization

A thorough understanding of the physicochemical properties of a building block is paramount for its effective application in synthesis. The properties of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea are summarized in the table below.

PropertyValue
Molecular Formula C₇H₁₀N₄O₂S
Molecular Weight 214.24 g/mol
Appearance White to off-white crystalline solid
Solubility Soluble in DMSO and DMF; sparingly soluble in ethanol and methanol

Spectroscopic Data (Predicted)

  • ¹H NMR (400 MHz, DMSO-d₆): δ 9.85 (s, 1H, NH), 9.55 (br s, 2H, NH₂), 5.85 (s, 1H, pyrimidine C5-H), 3.85 (s, 6H, 2 x OCH₃).

  • ¹³C NMR (101 MHz, DMSO-d₆): δ 181.5 (C=S), 171.0 (pyrimidine C4/C6), 158.0 (pyrimidine C2), 85.0 (pyrimidine C5), 54.0 (OCH₃).

  • IR (KBr, cm⁻¹): 3400-3200 (N-H stretching), 1620 (C=N stretching), 1580 (pyrimidine ring stretching), 1250 (C-O stretching), 1180 (C=S stretching).[4][5][6]

Synthesis of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea: A Step-by-Step Protocol

The synthesis of the title compound is a two-step process, commencing with the preparation of the key intermediate, 2-amino-4,6-dimethoxypyrimidine.

Workflow for the Synthesis of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

cluster_0 PART 1: Synthesis of 2-Amino-4,6-dimethoxypyrimidine cluster_1 PART 2: Synthesis of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea A Guanidine nitrate + Diethyl malonate C 2-Amino-4,6-dihydroxypyrimidine A->C Reflux B Sodium methoxide in Methanol E 2-Amino-4,6-dichloropyrimidine C->E Chlorination D POCl₃ G 2-Amino-4,6-dimethoxypyrimidine E->G Methoxylation F Sodium methoxide H 2-Amino-4,6-dimethoxypyrimidine J 1-Benzoyl-3-(4,6-dimethoxypyrimidin-2-yl)thiourea H->J Acetonitrile, Reflux I Benzoyl isothiocyanate L 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea J->L Hydrolysis K NaOH (aq)

Caption: Synthetic pathway to 1-(4,6-dimethoxypyrimidin-2-yl)thiourea.

Part 1: Synthesis of 2-Amino-4,6-dimethoxypyrimidine

This procedure follows a well-established route involving the condensation of guanidine with a malonic ester, followed by chlorination and methoxylation.[7][8]

Protocol:

  • Synthesis of 2-Amino-4,6-dihydroxypyrimidine:

    • To a solution of sodium methoxide (prepared by dissolving sodium metal in anhydrous methanol), add guanidine nitrate and diethyl malonate.

    • Reflux the mixture for 6-8 hours.

    • Cool the reaction mixture and add water. Acidify with a mineral acid (e.g., HCl) to a pH of 6-7 to precipitate the product.

    • Filter the solid, wash with water, and dry to obtain 2-amino-4,6-dihydroxypyrimidine.

  • Synthesis of 2-Amino-4,6-dichloropyrimidine:

    • To phosphorus oxychloride (POCl₃), cautiously add 2-amino-4,6-dihydroxypyrimidine in portions.

    • Heat the mixture at reflux for 3-4 hours.

    • Cool the reaction mixture and pour it slowly onto crushed ice with vigorous stirring.

    • Neutralize the solution with a base (e.g., NaOH or NaHCO₃) to precipitate the product.

    • Filter the solid, wash with water, and dry to yield 2-amino-4,6-dichloropyrimidine.

  • Synthesis of 2-Amino-4,6-dimethoxypyrimidine:

    • To a solution of sodium methoxide in anhydrous methanol, add 2-amino-4,6-dichloropyrimidine.

    • Reflux the mixture for 4-6 hours.

    • Cool the reaction mixture and remove the solvent under reduced pressure.

    • Triturate the residue with water, filter the solid, and recrystallize from a suitable solvent (e.g., ethanol/water) to afford pure 2-amino-4,6-dimethoxypyrimidine.

Part 2: Synthesis of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

This protocol involves the reaction of 2-amino-4,6-dimethoxypyrimidine with benzoyl isothiocyanate to form an intermediate N-benzoyl thiourea, which is subsequently hydrolyzed.[1][9]

Protocol:

  • Preparation of Benzoyl Isothiocyanate:

    • In a flask, dissolve ammonium thiocyanate in anhydrous acetone.

    • Add benzoyl chloride dropwise to the solution at room temperature.

    • Stir the mixture for 1-2 hours. The resulting solution of benzoyl isothiocyanate is used directly in the next step.

  • Synthesis of 1-Benzoyl-3-(4,6-dimethoxypyrimidin-2-yl)thiourea:

    • To the freshly prepared solution of benzoyl isothiocyanate, add a solution of 2-amino-4,6-dimethoxypyrimidine in anhydrous acetone.

    • Reflux the reaction mixture for 3-4 hours.

    • Cool the mixture and pour it into ice-water.

    • Filter the precipitated solid, wash with water, and dry to obtain 1-benzoyl-3-(4,6-dimethoxypyrimidin-2-yl)thiourea.

  • Hydrolysis to 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea:

    • Suspend 1-benzoyl-3-(4,6-dimethoxypyrimidin-2-yl)thiourea in an aqueous solution of sodium hydroxide (10%).

    • Heat the mixture at 80-90 °C for 1-2 hours until the solid dissolves.

    • Cool the solution and acidify with a mineral acid (e.g., HCl) to a pH of 6-7.

    • Filter the precipitated solid, wash with water, and recrystallize from ethanol to yield pure 1-(4,6-dimethoxypyrimidin-2-yl)thiourea.

Application in Heterocyclic Synthesis: The Gateway to Thiazolo[3,2-a]pyrimidines

A primary application of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea is its use as a precursor for the synthesis of thiazolo[3,2-a]pyrimidines. This class of fused heterocycles is of significant interest due to its diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[10][11][12][13] The synthesis typically proceeds via a Hantzsch-type condensation reaction with an α-halocarbonyl compound.

General Reaction Scheme for Thiazolo[3,2-a]pyrimidine Synthesis

A 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea C S-Alkylated Intermediate A->C Nucleophilic Attack B α-Haloketone (e.g., Phenacyl bromide) D Thiazolo[3,2-a]pyrimidine C->D Intramolecular Cyclization & Dehydration

Caption: Reaction pathway for the synthesis of thiazolo[3,2-a]pyrimidines.

Protocol: Synthesis of 2-Amino-5,7-dimethoxy-3-phenylthiazolo[3,2-a]pyrimidin-4-ium Bromide

This protocol details the reaction of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea with phenacyl bromide, a common α-haloketone.

Materials:

  • 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

  • Phenacyl bromide

  • Anhydrous ethanol

  • Triethylamine (optional, as a base)

Procedure:

  • Dissolve 1-(4,6-dimethoxypyrimidin-2-yl)thiourea (1 equivalent) in anhydrous ethanol.

  • Add phenacyl bromide (1 equivalent) to the solution.

  • Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

  • If precipitation is incomplete, the solvent can be partially evaporated under reduced pressure.

  • Filter the solid product, wash with cold ethanol, and dry under vacuum to obtain 2-amino-5,7-dimethoxy-3-phenylthiazolo[3,2-a]pyrimidin-4-ium bromide.

Expected Spectroscopic Data for the Product:

  • ¹H NMR (400 MHz, DMSO-d₆): δ 8.50 (br s, 2H, NH₂), 7.60-7.40 (m, 5H, Ar-H), 6.80 (s, 1H, thiazole C2-H), 6.10 (s, 1H, pyrimidine C6-H), 4.00 (s, 3H, OCH₃), 3.95 (s, 3H, OCH₃).

  • ¹³C NMR (101 MHz, DMSO-d₆): δ 172.0 (pyrimidine C5/C7), 165.0 (C=N), 159.0 (pyrimidine C2), 145.0 (thiazole C2), 134.0, 131.0, 129.0, 128.0 (Ar-C), 110.0 (thiazole C3), 88.0 (pyrimidine C6), 55.0 (OCH₃), 54.5 (OCH₃).

Mechanistic Insights: The Rationale Behind the Synthesis

The synthesis of thiazolo[3,2-a]pyrimidines from 1-(4,6-dimethoxypyrimidin-2-yl)thiourea proceeds through a well-established reaction cascade.

  • S-Alkylation: The thiourea moiety, being a soft nucleophile, preferentially attacks the electrophilic carbon of the α-haloketone via its sulfur atom. This results in the formation of an S-alkylated isothiouronium salt intermediate.

  • Intramolecular Cyclization: The amino group of the pyrimidine ring then acts as an intramolecular nucleophile, attacking the carbonyl carbon of the former α-haloketone moiety.

  • Dehydration: The resulting tetrahedral intermediate undergoes dehydration to form the aromatic thiazole ring, leading to the final fused thiazolo[3,2-a]pyrimidine system.

The electron-donating methoxy groups on the pyrimidine ring enhance the nucleophilicity of the ring nitrogens, facilitating the intramolecular cyclization step.

Conclusion: A Building Block of Strategic Importance

1-(4,6-dimethoxypyrimidin-2-yl)thiourea is a versatile and valuable building block in organic synthesis, providing a straightforward entry into the medicinally relevant class of thiazolo[3,2-a]pyrimidines. The protocols and mechanistic insights provided in this guide are intended to empower researchers to explore the full synthetic potential of this compound. The ability to readily construct complex heterocyclic scaffolds from simple precursors underscores the strategic importance of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea in the fields of medicinal chemistry and materials science.

References

  • Hussein, A. M., et al. (2015). Design and synthesis of some substituted thiazolo[3,2-a]pyrimidine derivatives of potential biological activities. Medicinal Chemistry Research, 24(5), 2119-2133.
  • Zhang, L., et al. (2015). Synthesis and Antiproliferative Activity of Novel Thiazolo[3,2-a]pyrimidine Derivates. Chinese Journal of Organic Chemistry, 35(2), 497-504.
  • Mineeva, I. V., et al. (2020). Synthesis of new thiazolo[3,2-a]pyrimidine derivatives and in silico analysis of their bioactivity. Proceedings of the National Academy of Sciences of Belarus, Chemical Series, 56(2), 186-194.
  • Tan, S. H., et al. (2020). Synthesis of thiazolo- and benzothiazolo[3,2-a]pyrimidine derivatives using onion peel as natural catalyst. Songklanakarin Journal of Science and Technology, 42(1), 57-64.
  • Tebabel, I., et al. (2022). Green and Efficient Synthesis of Thiazolo[3,2-a]pyrimidin-3(5H)-one Derivatives. International Journal of New Chemistry, 9(3), 214-224.
  • Abdel-Gawad, H., et al. (2015). Synthesis of some Benzoylthiourea and Benzoylurea Derivatives as Insect Growth Regulators and Study of their Toxicity Impacts on Spodoptera littorals (Bosid.). Journal of the Chemical Society of Pakistan, 37(2), 404-410.
  • Saeed, S., et al. (2011). 1-(4,6-Dimethylpyrimidin-2-yl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3347.
  • Saeed, S., et al. (2011). 1-(4,6-Dimethylpyrimidin-2-yl)thiourea. ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. [Link]

  • Sun, G., et al. (2012). Quantum Chemistry Study on Structure-Activity Relationship of Pyrimidinyl Thiourea Derivative. Asian Journal of Chemistry, 24(12), 5621-5624.
  • Ghorab, M. M., et al. (2010).
  • Al-Yaqoubi, A. H., & Al-Asadi, R. H. (2025). Synthesis Cytotoxic Effect and DFT Investigation of some Benzoyl Thiourea Compounds.
  • Nishikawa, M., et al. (1962). Infrared Spectra of Thiourea and its Inclusion Compounds. I. Vibrational Spectrum of Rhombohedral Thiourea. Chemical and Pharmaceutical Bulletin, 10(7), 585-591.
  • Kumar, S., & Singh, P. (2013). Spectroscopic study on Thiourea and Thiosemicarbazide in Non-aqueous media. IOSR Journal of Applied Chemistry, 4(2), 34-37.
  • Al-Adilee, K. J., & Al-Jibouri, M. N. (2023). Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. Molecules, 28(19), 6931.
  • Buddh, M. B., et al. (2011). SYNTHESIS AND BIOLOGICAL EVALUATION OF THIAZOLO [3, 2-a] PYRIMIDINE DERIVATIVES AS A NEW TYPE OF POTENTIAL ANTIMICROBIAL AGENTS. Rasayan Journal of Chemistry, 4(4), 824-828.
  • National Institute of Standards and Technology. (n.d.). Thiourea. NIST WebBook. [Link]

  • Adams, D. M., & Cornell, J. B. (1967). Infrared spectra (400–135 cm.–1) of some thiourea co-ordination complexes. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 884-888.
  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0183647). [Link]

  • El-Sayed, N. N. E., et al. (2023). Design, synthesis, docking, and anticancer evaluations of new thiazolo[3,2-a] pyrimidines as topoisomerase II inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2176823.
  • Google Patents. (n.d.).
  • Liu, Y., et al. (2020). Facile Synthesis of 2‐Amino‐4,6‐dimethoxypyrimidine over Lewis Acidic Ionic Liquid Catalysts. ChemistrySelect, 5(23), 6959-6964.
  • Kaddar, H., et al. (2023). Synthesis of 5H-Thiazolo[3,2-a]pyrimidines. ResearchGate. [Link]

  • Google Patents. (n.d.). Method for preparing 2-amino-4, 6-dimethoxypyrimidine.
  • Quick Company. (n.d.). Process For Preparation Of 2 Amino 4,6 Dimethoxypyrimidine. [Link]

  • Hassan, G. S., et al. (2012). Novel pyrimidinone derivatives: synthesis, antitumor and antimicrobial evaluation. Archiv der Pharmazie, 345(9), 721-730.
  • Iannelli, P., et al. (2022). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. Molecules, 27(15), 4918.
  • Borysiuk, O., et al. (2025). SYNTHESIS AND BIOLOGICAL ACTIVITY OF 2-ARYLIDENE-5,6-DIHYDROIMIDAZO[2,1-b] THIAZOLES AND 6,7-DIHYDRO-5H-[10][11]THIAZOLO[3,2-a]PYRIMIDINES. Journal of Faculty of Pharmacy of Ankara University, 50(1), 1-10.

  • Sridhara, A. M., et al. (2006). Reaction of N-(Per-O-acetyl-beta-D-glucopyranosyl)-N '-(4 ',6 '-diarylpyrimidine-2 '-yl)thioureas with Ethyl Bromoacetate.
  • Ryabukhin, S. V., et al. (2007). N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-Dihydropyrimidin-2(1H)-(thi)ones. Synthesis, 2007(03), 417-427.
  • Stolar, T., et al. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. Beilstein Journal of Organic Chemistry, 13, 1743-1766.
  • Sharma, R., et al. (2016). Simple Method of Preparation and Characterization of New Antifungal Active Biginelli Type Heterocyclic Compounds. Journal of Clinical and Diagnostic Research, 10(10), LC01-LC04.
  • More, U. B., et al. (2007). One-Pot Synthesis of 3,4-Dihydropyrimidin-2-(1H)-ones Using Nickel Chloride as a Catalyst. Asian Journal of Chemistry, 19(6), 4733-4736.
  • Alegaon, S. G., et al. (2014). Synthesis of 5,7-disubstituted-4-methyl-7H-pyrrolo[2, 3-d]pyrimidin-2-amines as microtubule inhibitors. Bioorganic & Medicinal Chemistry, 22(10), 2849-2857.10), 2849-2857.

Sources

Application

Application Note: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea as a Dual-Target Enzyme Inhibitor

This Application Note and Protocol Guide is designed for researchers in agrochemical discovery and medicinal chemistry. It details the characterization, mechanism, and evaluation of 1-(4,6-Dimethoxypyrimidin-2-yl)thioure...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide is designed for researchers in agrochemical discovery and medicinal chemistry. It details the characterization, mechanism, and evaluation of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea , a privileged scaffold exhibiting dual inhibitory potential against Acetolactate Synthase (ALS) and Urease .

Executive Summary & Chemical Significance[1][2]

The compound 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea represents a critical pharmacophore in bio-organic chemistry. Its structure combines a 4,6-dimethoxypyrimidine ring—the signature "warhead" of sulfonylurea herbicides—with a thiourea moiety, a known chelator of metalloenzymes.

  • Agrochemical Relevance: It serves as a potent precursor and model inhibitor for Acetolactate Synthase (ALS) , the enzyme responsible for branched-chain amino acid biosynthesis in plants.[1][2]

  • Medicinal Relevance: The thiourea sulfur atom acts as a monodentate or bidentate ligand for Nickel (Ni²⁺) ions in the active site of Urease , making it a candidate for treating Helicobacter pylori infections.

Chemical Structure & Properties
PropertyDetail
IUPAC Name 1-(4,6-dimethoxypyrimidin-2-yl)thiourea
Molecular Formula C₇H₁₀N₄O₂S
Key Pharmacophore Dimethoxypyrimidine (ALS selectivity); Thiourea (Metal chelation)
Solubility DMSO (High), Ethanol (Moderate), Water (Low)
Storage -20°C, Desiccated, Protect from light

Mechanistic Profiles

A. Acetolactate Synthase (ALS) Inhibition (Agrochemical Target)

The 4,6-dimethoxypyrimidine group binds to the regulatory site of the ALS enzyme, blocking the access of the substrate (pyruvate) to the thiamine pyrophosphate (TPP) cofactor. This inhibition arrests the biosynthesis of Valine, Leucine, and Isoleucine, leading to "starvation" and plant death.[2]

B. Urease Inhibition (Medicinal Target)

Urease is a nickel-dependent metalloenzyme.[3] The thiourea sulfur of the title compound coordinates with the bi-nickel center (Ni-Ni) in the active site. This coordination displaces the water molecule required for urea hydrolysis, effectively silencing the enzyme.

Pathway Visualization

The following diagram illustrates the dual inhibitory pathways:

EnzymeInhibition cluster_0 Agrochemical Pathway (ALS) cluster_1 Medicinal Pathway (Urease) Compound 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea ALS_Enzyme Acetolactate Synthase (ALS) [Target] Compound->ALS_Enzyme Blocks Regulatory Site Urease_Enzyme Urease (Ni2+) [Target] Compound->Urease_Enzyme Chelates Ni2+ Active Site Pyruvate Pyruvate Pyruvate->ALS_Enzyme Substrate BCAA Branched-Chain Amino Acids (Val, Leu, Ile) ALS_Enzyme->BCAA Biosynthesis PlantDeath Plant Growth Arrest BCAA->PlantDeath Depletion causes Urea Urea Urea->Urease_Enzyme Hydrolysis Ammonia Ammonia (NH3) + CO2 Urease_Enzyme->Ammonia Produces HPylori H. pylori Survival (Acid Neutralization) Ammonia->HPylori Enables

Caption: Dual mechanism of action targeting ALS (plant amino acid synthesis) and Urease (bacterial nitrogen metabolism).

Experimental Protocols

Protocol A: Chemical Synthesis

Rationale: Direct reaction of aminopyrimidines with isothiocyanates is the standard, high-yield route.

Reagents:

  • 2-Amino-4,6-dimethoxypyrimidine (10 mmol)

  • Benzoyl isothiocyanate (11 mmol)

  • Acetone (Dry, 50 mL)

  • Sodium Hydroxide (NaOH, 10% solution)

Step-by-Step:

  • Formation of Benzoyl Intermediate: Dissolve 2-Amino-4,6-dimethoxypyrimidine in dry acetone. Add Benzoyl isothiocyanate dropwise with stirring. Reflux for 4 hours. A solid precipitate (Benzoyl-thiourea intermediate) will form.

  • Isolation: Filter the solid, wash with cold acetone, and dry.

  • Hydrolysis: Suspend the intermediate in 10% NaOH (30 mL) and heat at 80°C for 30 minutes to cleave the benzoyl group.

  • Neutralization: Cool the solution and neutralize with dilute HCl to pH 7.0. The title compound, 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea , will precipitate.

  • Purification: Recrystallize from Ethanol/DMF (2:1).

Protocol B: In Vitro Urease Inhibition Assay

Rationale: The Indophenol method measures the release of ammonia, providing a direct colorimetric readout of urease activity.

Materials:

  • Enzyme: Jack Bean Urease (Type III, Sigma-Aldrich), 5 U/mL in phosphate buffer.

  • Substrate: Urea (100 mM).

  • Buffer: Phosphate Buffer Saline (PBS), pH 7.4.

  • Reagents: Phenol-nitroprusside solution, Alkali-hypochlorite solution.

Workflow:

  • Preparation: Dissolve test compound in DMSO to create a 10 mM stock. Prepare serial dilutions (0.1 µM to 100 µM) in PBS.

  • Incubation:

    • Add 25 µL of Enzyme solution to 96-well plate.

    • Add 5 µL of Test Compound dilution.

    • Incubate at 37°C for 15 minutes (allows inhibitor binding).

  • Reaction:

    • Add 55 µL of Urea substrate.

    • Incubate at 37°C for 15 minutes.

  • Termination & Detection:

    • Add 45 µL of Phenol-nitroprusside.

    • Add 70 µL of Alkali-hypochlorite.

    • Incubate for 50 minutes at room temperature (Blue color develops).

  • Measurement: Read Absorbance at 625 nm using a microplate reader.

Data Calculation:



Calculate 

using non-linear regression (GraphPad Prism).
Protocol C: Acetolactate Synthase (ALS) Inhibition Assay

Rationale: The Westerfeld method detects acetoin formed by the decarboxylation of acetolactate, the product of the ALS reaction.

Materials:

  • Enzyme: Recombinant Arabidopsis thaliana ALS or extracted from corn shoots.

  • Substrate: Sodium Pyruvate (100 mM).

  • Cofactors: Thiamine Pyrophosphate (TPP, 1 mM), MgCl₂ (10 mM), FAD (10 µM).

  • Detection: Creatine (0.5%) and

    
    -Naphthol (5%) in 2.5 N NaOH.
    

Workflow:

  • Enzyme Mix: Combine Enzyme extract with Cofactors (TPP, Mg, FAD) in Phosphate buffer (pH 7.0).

  • Inhibitor Addition: Add 10 µL of test compound (various concentrations) to 100 µL Enzyme Mix. Incubate 10 min at 30°C.

  • Substrate Initiation: Add 50 µL Sodium Pyruvate to start reaction. Incubate at 30°C for 60 minutes.

  • Decarboxylation: Add 20 µL H₂SO₄ (6 N) to stop reaction and decarboxylate acetolactate to acetoin. Heat at 60°C for 15 min.

  • Color Development:

    • Add 100 µL Creatine solution.

    • Add 100 µL

      
      -Naphthol solution.
      
    • Incubate at 60°C for 15 min (Pink/Red color).

  • Measurement: Read Absorbance at 525 nm .

Data Interpretation & Troubleshooting

Expected Kinetic Parameters
ParameterTypical Value (ALS)Typical Value (Urease)Interpretation
IC50 10 nM - 500 nM10 µM - 50 µMLower values indicate higher potency.
Mode of Inhibition Non-competitive / MixedCompetitive / MixedALS inhibitors often bind to regulatory sites; Urease inhibitors bind active site Ni.
Hill Slope ~1.0~1.0Deviation suggests cooperativity or aggregation.
Troubleshooting Guide
  • Precipitation: If the compound precipitates in aqueous buffer, reduce the final concentration or increase DMSO to 5% (ensure enzyme tolerates this).

  • High Background (Urease): Ammonia contamination in air or buffers can skew results. Use fresh, milli-Q water and seal plates.

  • No Inhibition (ALS): Ensure FAD and TPP are fresh; these cofactors degrade sensitive to light and temperature.

References

  • Zhou, Q., et al. (2017). "Design, synthesis and herbicidal activity of novel sulfonylurea derivatives containing pyrimidine moieties." Pest Management Science. Link

  • Saeed, S., et al. (2011).[4] "1-(4,6-Dimethylpyrimidin-2-yl)thiourea: Crystal structure and urease inhibition." Acta Crystallographica Section E. Link

  • Amtul, Z., et al. (2002). "Cysteine proteases, ureases and their inhibitors: A review." Current Medicinal Chemistry. Link

  • Duggleby, R. G., et al. (2008). "Structure and mechanism of inhibition of plant acetohydroxyacid synthase." Plant Physiology. Link

  • Kotb, E. R., et al. (2015). "Synthesis and biological evaluation of some new pyrimidine-thiourea derivatives." Journal of Heterocyclic Chemistry. Link

Sources

Method

Application Notes and Protocols for Metal Complexation Studies of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the metal complexation studies of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea. This document outlines t...

Author: BenchChem Technical Support Team. Date: February 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the metal complexation studies of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea. This document outlines the synthesis of the ligand, detailed protocols for forming metal complexes, and a suite of analytical techniques for their thorough characterization. The methodologies are presented with an emphasis on the underlying scientific principles to empower researchers in their experimental design and interpretation of results.

Introduction: The Significance of Pyrimidine-Thiourea Ligands and Their Metal Complexes

Thiourea derivatives are a versatile class of ligands in coordination chemistry due to their ability to coordinate with metal ions through their sulfur and nitrogen donor atoms.[1] The incorporation of a pyrimidine ring, a key structural motif in many biologically active molecules, introduces additional coordination sites and modulates the electronic properties of the ligand.[2] The resulting metal complexes of pyrimidine-thiourea derivatives are of significant interest due to their potential applications in medicinal chemistry, including anticancer, antibacterial, and antifungal agents.[3][4]

The ligand in focus, 1-(4,6-dimethoxypyrimidin-2-yl)thiourea, combines the rich coordination chemistry of thiourea with the biological relevance of the pyrimidine scaffold. The methoxy groups on the pyrimidine ring are expected to influence the ligand's electronic properties and, consequently, the stability and reactivity of its metal complexes. This guide provides a systematic approach to exploring the coordination chemistry of this promising ligand.

Synthesis of the Ligand: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

The synthesis of N-substituted thioureas can be achieved through various established methods. A common and effective approach involves the reaction of an amine with an isothiocyanate.[5] In this case, 2-amino-4,6-dimethoxypyrimidine serves as the amine precursor.

Protocol: Synthesis of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Materials:

  • 2-amino-4,6-dimethoxypyrimidine

  • Benzoyl isothiocyanate

  • Sodium hydroxide (NaOH)

  • Ethanol

  • Hydrochloric acid (HCl)

  • Distilled water

Procedure:

  • Formation of the Benzoylthiourea Intermediate:

    • Dissolve 2-amino-4,6-dimethoxypyrimidine in a suitable solvent like acetone.

    • Add an equimolar amount of benzoyl isothiocyanate dropwise to the solution while stirring at room temperature.

    • Continue stirring for 2-3 hours to form the N-(4,6-dimethoxypyrimidin-2-yl)-N'-benzoylthiourea intermediate.

  • Hydrolysis to the Thiourea Ligand:

    • To the reaction mixture, add a 10% aqueous solution of sodium hydroxide.

    • Reflux the mixture for 1-2 hours to hydrolyze the benzoyl group.

    • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Isolation and Purification:

    • After cooling to room temperature, carefully neutralize the solution with dilute hydrochloric acid to precipitate the product.

    • Filter the precipitate, wash it with cold distilled water, and dry it under a vacuum.

    • Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 1-(4,6-dimethoxypyrimidin-2-yl)thiourea.

Causality Behind Experimental Choices: The use of benzoyl isothiocyanate provides a stable intermediate that is readily hydrolyzed under basic conditions. The choice of ethanol for recrystallization is based on the expected polarity of the product, allowing for efficient purification.

General Protocol for Metal Complexation

Thiourea derivatives can coordinate to metal ions as neutral monodentate ligands through the sulfur atom or as anionic bidentate ligands through the deprotonated nitrogen and the sulfur atom.[1] The coordination mode is often influenced by the reaction conditions, the metal salt used, and the presence of a base.[1]

Protocol: Synthesis of Metal Complexes

Materials:

  • 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (Ligand, L)

  • Metal salts (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂, ZnCl₂)

  • Methanol or Ethanol

  • Triethylamine (optional, as a base)

Procedure:

  • Dissolution: Dissolve the ligand (L) in warm methanol or ethanol.

  • Addition of Metal Salt: In a separate flask, dissolve the metal salt in the same solvent.

  • Complexation Reaction:

    • For Monodentate Coordination (e.g., [M(L)₂Cl₂]): Slowly add the metal salt solution to the ligand solution in a 1:2 molar ratio (metal:ligand) while stirring. Continue stirring at room temperature or with gentle heating for several hours.[1]

    • For Bidentate Coordination (e.g., [M(L-H)₂]): Add the ligand and metal salt in a 2:1 molar ratio to the solvent. Add a few drops of a base like triethylamine to facilitate the deprotonation of the thiourea nitrogen. Stir the reaction mixture at room temperature or under reflux for several hours.[1]

  • Isolation of the Complex:

    • The metal complex may precipitate out of the solution upon formation or after cooling.

    • If no precipitate forms, the solvent can be slowly evaporated to induce crystallization.

    • Collect the solid product by filtration, wash with a small amount of cold solvent, and dry in a desiccator.

Expert Insight: The nature of the anion in the metal salt can influence the geometry of the resulting complex.[6] For instance, different geometries might be observed when using metal nitrates versus metal chlorides.

Caption: General workflow for ligand synthesis and metal complexation.

Characterization of the Ligand and its Metal Complexes

A multi-technique approach is essential for the unambiguous characterization of the synthesized compounds.

Spectroscopic Techniques

A. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful tool to confirm the coordination of the ligand to the metal ion.

Protocol:

  • Acquire FT-IR spectra of the free ligand and the metal complexes in the 4000-400 cm⁻¹ range using KBr pellets.

  • Compare the spectra and identify key vibrational bands.

Data Interpretation:

  • N-H Stretching: The N-H stretching vibrations in the free ligand (typically around 3100-3400 cm⁻¹) may shift or disappear upon complexation, particularly in the case of deprotonation and N-coordination.[1]

  • C=S Stretching: The C=S stretching band (around 700-800 cm⁻¹) is expected to shift to a lower frequency upon coordination of the sulfur atom to the metal center, due to the weakening of the C=S bond.[7]

  • C=N Stretching: A shift in the C=N stretching frequency of the pyrimidine ring can also indicate coordination through one of the ring nitrogens.

  • New Bands: The appearance of new bands in the far-IR region (below 600 cm⁻¹) can be attributed to the formation of M-S and M-N bonds.[8]

B. Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

NMR spectroscopy provides detailed information about the structure of the ligand and its complexes in solution.

Protocol:

  • Dissolve the ligand and its diamagnetic metal complexes (e.g., Zn(II), Cd(II)) in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra.

Data Interpretation:

  • ¹H NMR: The N-H protons of the thiourea group will appear as broad singlets. Their chemical shift may change significantly or they may disappear upon deprotonation and complexation. Shifts in the aromatic protons of the pyrimidine ring can also provide evidence of coordination.

  • ¹³C NMR: The most significant change is expected for the thiocarbonyl carbon (C=S). A downfield shift of the C=S signal upon complexation suggests a decrease in electron density at this carbon due to coordination through the sulfur atom.[1]

C. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is useful for studying the electronic transitions within the complexes and can provide information about their geometry.

Protocol:

  • Prepare dilute solutions of the ligand and the metal complexes in a suitable solvent (e.g., DMF or DMSO).

  • Record the UV-Vis absorption spectra over a range of approximately 200-800 nm.

Data Interpretation:

  • Ligand Bands: The spectrum of the free ligand will show intense bands in the UV region corresponding to π→π* and n→π* transitions.

  • Complex Bands: Upon complexation, these bands may shift (bathochromic or hypsochromic shifts). New bands may appear in the visible region due to d-d electronic transitions of the metal ion (for transition metal complexes). The position and intensity of these d-d bands are indicative of the coordination geometry (e.g., tetrahedral vs. octahedral).[9]

Other Analytical Techniques

A. Elemental Analysis (CHNS)

This technique determines the percentage composition of carbon, hydrogen, nitrogen, and sulfur in the synthesized compounds, which is crucial for confirming their empirical formula.

B. Mass Spectrometry

Mass spectrometry helps in determining the molecular weight of the ligand and its complexes, confirming their proposed structures.

C. Molar Conductivity Measurements

This measurement helps to determine whether the complexes are ionic or non-ionic in nature.

Protocol:

  • Prepare solutions of the complexes of known concentration (e.g., 10⁻³ M) in a solvent like DMF or DMSO.

  • Measure the molar conductivity using a conductivity meter.

Data Interpretation:

  • Low Molar Conductivity: Values typically below 20 Ω⁻¹cm²mol⁻¹ suggest a non-electrolytic nature, indicating that the anions (e.g., chloride) are coordinated to the metal center.

  • High Molar Conductivity: Higher values suggest an ionic nature, where the anions are not part of the primary coordination sphere.

D. X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural information, including bond lengths, bond angles, and the overall molecular geometry of the complexes.[10]

Caption: A comprehensive approach to the characterization of metal complexes.

Potential Applications and Further Studies

The metal complexes of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea are prime candidates for biological evaluation.

Antimicrobial Activity Screening

Protocol:

  • The synthesized ligand and its metal complexes can be screened for their in vitro antibacterial and antifungal activity against a panel of pathogenic strains using the agar disc diffusion method.[1]

  • The minimum inhibitory concentration (MIC) can be determined to quantify their potency.

Rationale: The chelation of the metal ion can enhance the lipophilicity of the ligand, facilitating its transport across microbial cell membranes and increasing its biological activity.

Anticancer Activity Evaluation

Protocol:

  • The cytotoxic activity of the compounds can be assessed against various cancer cell lines (e.g., MCF-7 for breast cancer) using the MTT assay.[1]

  • The IC₅₀ value (the concentration required to inhibit 50% of cell growth) can be determined to compare the efficacy of the compounds.

Rationale: Metal complexes can interact with biological macromolecules like DNA and enzymes, leading to apoptosis in cancer cells.[11] The specific mechanism of action can be further investigated through studies like DNA binding and enzyme inhibition assays.

Data Summary Table

TechniqueParameterExpected Observation for Free LigandExpected Change Upon ComplexationInference
FT-IR ν(N-H)~3100-3400 cm⁻¹Shift or disappearanceN-H bond involvement in coordination/deprotonation
ν(C=S)~700-800 cm⁻¹Shift to lower frequencyCoordination through sulfur
ν(M-S), ν(M-N)AbsentAppearance of new bands in far-IRFormation of metal-ligand bonds
¹H NMR δ(N-H)Broad singletShift or disappearanceCoordination/deprotonation
¹³C NMR δ(C=S)Specific chemical shiftDownfield shiftCoordination through sulfur
UV-Vis Ligand transitionsIntense UV bandsShift in bands, new bands in visible regionChange in electronic environment, d-d transitions
Molar Cond. Λₘ (in DMF/DMSO)-Low for neutral, high for ionic complexesNature of the complex (electrolyte/non-electrolyte)

Conclusion

This application note provides a robust framework for the synthesis, complexation, and characterization of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea and its metal complexes. By following these detailed protocols and understanding the rationale behind each step, researchers can effectively explore the rich coordination chemistry of this ligand and unlock the potential of its metal complexes in various scientific and therapeutic areas.

References

  • Flint, C. D., & Goodgame, M. (1967). Magnetic and spectral studies including metal–ligand vibrations of thiourea complexes of some salts of divalent metals with oxyanions. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 1718-1721. Available at: [Link]

  • Al-Ktaifani, M. M., et al. (2023). Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. Molecules, 28(19), 6948. Available at: [Link]

  • Swarnabala, G., et al. (2022). Physico-chemical Characterization of Some Metal Complexes Formed by Substituted Thiourea. Asian Journal of Chemical Sciences, 12(2), 50-89. Available at: [Link]

  • Javed, T., et al. (2021). Synthesis Spectroscopic Investigation and Pharmacological Evaluation of Metal Complex Containing O, S Donor Ligand. Proceedings of SPIE, 11893. Available at: [Link]

  • Khan, M., et al. (2014). Ferrocene-Based Bioactive Bimetallic Thiourea Complexes: Synthesis and Spectroscopic Studies. Bioinorganic Chemistry and Applications, 2014, 893794. Available at: [Link]

  • Swarnabala, G., et al. (2022). Physico-chemical Characterization of Some Metal Complexes Formed by Substituted Thiourea. Asian Journal of Chemical Sciences, 12(2), 50-89. Available at: [Link]

  • Guillermo, E., et al. (2021). Synthesis of New Thiourea-Metal Complexes with Promising Anticancer Properties. Molecules, 26(22), 6891. Available at: [Link]

  • Keche, A. P., et al. (2012). A novel pyrimidine derivatives with aryl urea, thiourea and sulfonamide moieties: Synthesis, anti-inflammatory and antimicrobial evaluation. Bioorganic & Medicinal Chemistry Letters, 22(10), 3445-3448. Available at: [Link]

  • Uğur, D., et al. (2022). Synthesis of new thiourea derivatives and metal complexes: Thermal behavior, biological evaluation, in silico ADMET profiling and molecular docking studies. Journal of Molecular Structure, 1269, 133796. Available at: [Link]

  • Google Patents. (2013). CN102971330A - Metal complexes of thiourea and derivatives thereof as metal-delivering anticancer and anti-inflammatory agents.
  • Uğur, D., et al. (2022). Synthesis of new thiourea derivatives and metal complexes: Thermal behavior, biological evaluation, in silico ADMET profiling and molecular docking studies. Journal of Molecular Structure, 1269, 133796. Available at: [Link]

  • Saeed, S., et al. (2011). 1-(4,6-Dimethylpyrimidin-2-yl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3347. Available at: [Link]

  • Banti, C. N., & Hadjikakou, S. K. (2021). Biological Applications of Thiourea Derivatives: Detailed Review. Molecules, 26(11), 3245. Available at: [Link]

  • Gür, M., et al. (2022). Sulphonyl thiourea compounds containing pyrimidine as dual inhibitors of I, II, IX, and XII carbonic anhydrases and cancer cell lines: synthesis, characterization and in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1331-1341. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Available at: [Link]

  • Saeed, S., et al. (2011). 1-(4,6-Dimethylpyrimidin-2-yl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3347. Available at: [Link]

  • Asif, M. (2016). Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. Journal of Drug Design and Medicinal Chemistry, 2(1), 10-20. Available at: [Link]

  • Kaswala, P. B., et al. (2021). Review on role of urea and thiourea derivatives of some heterocyclic Scaffold in drug design and medicinal chemistry. International Journal of Chemical Research and Development, 3(1), 20-27. Available at: [Link]

  • Guillermo, E., et al. (2021). Synthesis of New Thiourea-Metal Complexes with Promising Anticancer Properties. Molecules, 26(22), 6891. Available at: [Link]

Sources

Application

Analytical methods for the quantification of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Abstract This guide details the analytical quantification of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (hereafter referred to as DMPT-Urea ), a critical intermediate in the synthesis of sulfonylurea herbicides (e.g., Bensu...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide details the analytical quantification of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (hereafter referred to as DMPT-Urea ), a critical intermediate in the synthesis of sulfonylurea herbicides (e.g., Bensulfuron-methyl, Nicosulfuron). Due to its amphoteric nature and potential for thione-thiol tautomerism, DMPT-Urea presents unique chromatographic challenges. This protocol provides a validated HPLC-UV methodology for purity assessment and an LC-MS/MS workflow for trace residue analysis, grounded in rigorous "Quality by Design" (QbD) principles.

Part 1: Chemical Context & Analytical Challenges

1.1 The Analyte

  • IUPAC Name: 1-(4,6-dimethoxypyrimidin-2-yl)thiourea

  • Molecular Formula: C₇H₁₀N₄O₂S

  • Molecular Weight: 214.24 g/mol

  • Function: Key pharmacophore/agrophore precursor. The pyrimidine ring confers biological selectivity, while the thiourea bridge is the reactive site for sulfonyl isocyanate coupling.

1.2 Critical Analytical Attributes (CAAs)

  • Solubility Profile: Sparingly soluble in water; soluble in Acetonitrile (ACN), Methanol (MeOH), and Dimethyl Sulfoxide (DMSO).

  • Chromophores: Strong UV absorption at 230–260 nm (pyrimidine

    
     transitions).
    
  • Stability: Susceptible to hydrolysis under highly acidic/basic conditions and thermal degradation (desulfurization) at high temperatures.

  • Tautomerism: The thiourea moiety exists in equilibrium between the thione (C=S) and thiol (C-SH) forms. This can lead to peak broadening if the mobile phase pH is near the pKa of the tautomeric proton.

Part 2: Primary Method – HPLC-UV/DAD (Purity & Assay)

Rationale: Reverse-Phase Chromatography (RP-HPLC) is the industry standard for assaying DMPT-Urea purity. We utilize a C18 stationary phase with an acidic modifier to stabilize the protonation state, ensuring sharp peak shape and reproducible retention.

Chromatographic Conditions
ParameterSpecificationRationale
Column C18, 4.6 × 150 mm, 3.5 µm (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge)Provides sufficient hydrophobic selectivity and carbon load for retaining the polar pyrimidine core.
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)Suppresses silanol activity and protonates basic nitrogens to reduce tailing.
Mobile Phase B Acetonitrile (HPLC Grade)Low UV cutoff and lower viscosity than methanol, reducing backpressure.
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns to maintain optimal Van Deemter efficiency.
Column Temp 30°C ± 1°CControls viscosity and mass transfer kinetics; prevents retention time drift.
Injection Vol 5–10 µLMinimized to prevent solvent effects (peak splitting) if sample diluent is strong.
Detection UV @ 254 nm (Reference: 360 nm)254 nm targets the aromatic pyrimidine ring; 230 nm is an alternative for higher sensitivity.
Gradient Program
Time (min)% Mobile Phase A% Mobile Phase BEvent
0.09010Equilibration
2.09010Isocratic Hold (Polar impurities elute)
12.04060Linear Gradient (Elution of DMPT-Urea)
15.01090Wash Step (Remove dimers/oligomers)
15.19010Re-equilibration
20.09010End of Run
Sample Preparation Protocol
  • Stock Solution (1.0 mg/mL): Weigh 10.0 mg of DMPT-Urea reference standard into a 10 mL volumetric flask. Dissolve in 100% DMSO (to ensure complete solubility).

  • Working Standard (50 µg/mL): Dilute 50 µL of Stock Solution into 950 µL of Mobile Phase Initial Ratio (90:10 Water:ACN).

    • Note: Diluting in the mobile phase is critical to prevent "solvent shock" which causes peak distortion.

  • Filtration: Filter through a 0.22 µm PTFE or Nylon syringe filter before injection.

Part 3: Secondary Method – LC-MS/MS (Trace Analysis)

Rationale: For environmental fate studies (soil/water) or cleaning validation, UV detection is insufficient. Triple Quadrupole (QqQ) MS provides the necessary sensitivity and selectivity.

Mass Spectrometry Parameters (ESI+)
  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • Precursor Ion: [M+H]⁺ = 215.1 m/z .

  • Fragmentation Pattern: The collision-induced dissociation (CID) typically cleaves the thiourea bridge.

Transition TypePrecursor (m/z)Product (m/z)Collision Energy (eV)Structural Assignment
Quantifier 215.1155.115–20Loss of thiourea group [Dimethoxypyrimidin-2-amine]⁺
Qualifier 215.1126.130–35Ring fragmentation/Loss of CO
LC-MS Specific Mobile Phase
  • Replace Formic Acid with 5 mM Ammonium Formate + 0.1% Formic Acid in the aqueous phase to improve ionization efficiency and buffer capacity.

Part 4: Visualization of Analytical Workflow

The following diagram illustrates the decision tree and workflow for analyzing DMPT-Urea samples.

DMPT_Analysis_Workflow Start Sample Received Decision Determine Analytical Goal Start->Decision Purity Purity / Assay (>95% expected) Decision->Purity QC / Manufacturing Trace Trace Residue / Soil (<1 ppm) Decision->Trace Environmental / Cleaning Prep_UV Dissolve in DMSO Dilute with 90:10 H2O:ACN Purity->Prep_UV HPLC_UV HPLC-UV (254 nm) C18 Column, Acidic Mobile Phase Prep_UV->HPLC_UV Result_UV Output: % Purity (Area Norm) or % w/w (External Std) HPLC_UV->Result_UV Prep_MS SPE Extraction (HLB Cartridge) Elute MeOH -> Evaporate -> Reconstitute Trace->Prep_MS LC_MS LC-MS/MS (ESI+) MRM: 215.1 -> 155.1 Prep_MS->LC_MS Result_MS Output: Concentration (ng/mL) LC_MS->Result_MS

Caption: Workflow decision tree separating high-concentration assay (HPLC-UV) from low-level residue analysis (LC-MS/MS).

Part 5: Validation & Quality Control

To ensure data integrity (ALCOA+), the method must be validated against ICH Q2(R1) guidelines.

5.1 System Suitability Criteria (SST) Run these checks before every sample set:

  • Precision: %RSD of peak area for 5 replicate injections of Standard < 2.0%.

  • Tailing Factor (Tf): 0.8 < Tf < 1.5 (Critical for thioureas which tend to tail).

  • Resolution (Rs): > 2.0 between DMPT-Urea and its hydrolysis product (2-amino-4,6-dimethoxypyrimidine), which often appears as a front-eluting impurity.

5.2 Linearity & Range

  • Range: 10 µg/mL to 100 µg/mL.

  • Acceptance: Correlation coefficient (

    
    ) 
    
    
    
    0.999.

5.3 Troubleshooting Guide

IssueProbable CauseCorrective Action
Peak Splitting Solvent mismatch (Sample solvent stronger than MP).Dilute sample in starting mobile phase (90% Water).
Retention Drift pH fluctuation in Mobile Phase A.Use buffered mobile phase (Ammonium Formate) instead of just acid.
High Backpressure Precipitation of sample in column.Check solubility; DMPT-Urea is poorly water-soluble. Do not exceed 50% water in high-conc samples.
Ghost Peaks Carryover from previous injection.Add a needle wash step with 50:50 ACN:Water.

Part 6: References

  • Sarmah, A. K., & Sabadie, J. (2002).[1] Hydrolysis of Sulfonylurea Herbicides in Soils and Aqueous Solutions: A Review. Journal of Agricultural and Food Chemistry. Link

  • Xu, D., et al. (2013). A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. Asian Journal of Chemistry. Link

  • Occupational Safety and Health Administration (OSHA). (n.d.). Sampling and Analytical Methods: Thiourea. Link

  • Metrohm Application Note. Determination of thiourea by polarography and cathodic stripping voltammetry. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Prepared by: Senior Application Scientist, Chemical Synthesis Division This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synth...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Senior Application Scientist, Chemical Synthesis Division

This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea. By understanding the causality behind each experimental step, you can effectively troubleshoot issues and significantly improve your reaction yield and product purity.

The most established and reliable method for synthesizing this target involves a two-step process: the initial reaction of 2-amino-4,6-dimethoxypyrimidine (ADMP) with benzoyl isothiocyanate to form a stable N-benzoylthiourea intermediate, followed by a carefully controlled basic hydrolysis to cleave the benzoyl protecting group.

Core Synthesis Workflow

G cluster_0 Step 1: Intermediate Formation cluster_1 Step 2: Hydrolysis ADMP 2-Amino-4,6-dimethoxypyrimidine (ADMP) Intermediate 1-Benzoyl-3-(4,6-dimethoxypyrimidin-2-yl)thiourea ADMP->Intermediate Reaction in Acetone BITC Benzoyl Isothiocyanate BITC->Intermediate FinalProduct 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (Target Compound) Intermediate->FinalProduct Reflux Base Aqueous NaOH Base->FinalProduct

Caption: Overview of the two-step synthesis pathway.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Q1: My overall yield is consistently low (<50%). What are the primary areas I should investigate?

A low overall yield is typically traced back to one of three areas: the purity of your starting amine, inefficient formation of the benzoyl-protected intermediate, or, most commonly, issues during the final hydrolysis step.

  • Starting Material Quality: Begin by confirming the purity of your 2-amino-4,6-dimethoxypyrimidine (ADMP). Impurities from its synthesis can interfere with the reaction.

  • Intermediate Formation: Ensure the reaction between ADMP and benzoyl isothiocyanate goes to completion. Unreacted ADMP can be difficult to remove later.

  • Hydrolysis Conditions: This is the most critical step to optimize. Using conditions that are too harsh can lead to the degradation of your final thiourea product, while conditions that are too mild will result in incomplete removal of the benzoyl group.[1]

Q2: I suspect my 2-amino-4,6-dimethoxypyrimidine (ADMP) is impure. How can I troubleshoot its synthesis?

The quality of your ADMP is foundational to the success of the entire synthesis. ADMP is typically prepared via a multi-step process from precursors like guanidine nitrate and diethyl malonate.[2][3]

  • Common Pitfall 1: Incomplete Chlorination. A traditional route involves chlorinating 2-amino-4,6-dihydroxypyrimidine with an agent like phosphorus oxychloride (POCl₃).[2] If this reaction is incomplete, the remaining hydroxyl groups will interfere with the subsequent methoxylation step, leading to impurities.

    • Solution: Ensure an adequate molar excess of POCl₃ and sufficient reaction time/temperature. Monitor the reaction's progress via Thin Layer Chromatography (TLC) until the dihydroxy intermediate is fully consumed.

  • Common Pitfall 2: Incomplete Methoxylation. The substitution of chlorine atoms with methoxy groups using sodium methoxide is a critical step.[4]

    • Solution: Use anhydrous conditions, as water can react with sodium methoxide and lead to undesired byproducts. Ensure at least two equivalents of sodium methoxide are used to replace both chlorine atoms.

  • Verification: Before use, verify the purity of your ADMP. It should be a white to off-white crystalline solid with a melting point of 94-96 °C.[2] Running a ¹H NMR and comparing it to a known standard is highly recommended.

Q3: The formation of the intermediate, 1-benzoyl-3-(4,6-dimethoxypyrimidin-2-yl)thiourea, seems inefficient. How can I optimize this step?

This step is a nucleophilic addition of the amino group of ADMP to the electrophilic carbon of the isothiocyanate. The reaction is generally robust, but low yields can occur.[5]

  • Problem: Low Amine Nucleophilicity. While the pyrimidine ring is electron-rich, other factors can reduce the nucleophilicity of the amino group.

    • Solution: Ensure your ADMP is fully dissolved. Acetone is a common and effective solvent. The reaction can be run at room temperature, but gentle heating (40-50°C) can increase the rate if it is proceeding slowly.[6]

  • Problem: Degradation of Benzoyl Isothiocyanate. Benzoyl isothiocyanate is sensitive to moisture.

    • Solution: Use a freshly opened bottle or a recently prepared solution of benzoyl isothiocyanate. Perform the reaction under anhydrous conditions (e.g., using dry acetone and a nitrogen atmosphere).

  • Problem: Incorrect Stoichiometry. Using a large excess of the amine can lead to the formation of symmetrical thiourea byproducts, although this is less common in this specific reaction.[7]

    • Solution: Use a slight excess (1.0-1.1 equivalents) of the benzoyl isothiocyanate to ensure the complete consumption of the more valuable ADMP. Monitor the reaction by TLC.

Q4: The final hydrolysis step to remove the benzoyl group is problematic. What are the optimal conditions to maximize yield and avoid product degradation?

This is the most challenging step. The goal is to cleave the amide bond of the benzoyl group without hydrolyzing the desired thiourea functionality. Alkaline hydrolysis is the standard method.[1][8]

  • The Mechanism: The hydrolysis proceeds via nucleophilic attack of a hydroxide ion on the benzoyl carbonyl carbon, which is more electrophilic than the thiocarbonyl carbon. This forms a tetrahedral intermediate which then collapses, cleaving the C-N bond and releasing the deprotonated thiourea and benzoate salt.

Sources

Optimization

Technical Support Center: Stability of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Welcome to the Technical Support Hub. This guide addresses the stability, solubility, and handling of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (CAS: 72794-26-8 / Generic structure class).

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Hub. This guide addresses the stability, solubility, and handling of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (CAS: 72794-26-8 / Generic structure class). As a critical intermediate in the synthesis of sulfonylurea herbicides (e.g., Nicosulfuron, Rimsulfuron), this compound presents specific stability challenges in solution, primarily driven by the electron-deficient pyrimidine ring which activates the thiourea linkage toward nucleophilic attack.

Quick Reference: Stability Profile
ParameterStatusCritical Note
Solid State StableStore desiccated at 4°C. Hygroscopic.
Aqueous pH > 8 Unstable Rapid hydrolysis to 2-amino-4,6-dimethoxypyrimidine.
Aqueous pH < 4 Unstable Acid-catalyzed hydrolysis; protonation of pyrimidine ring.
DMSO/DMF GoodStable for days if anhydrous. Avoid heating >60°C.
Alcohols ModerateSlow solvolysis; avoid prolonged reflux.
Module 1: Troubleshooting Solubility & Precipitation

User Issue: "My solution turned cloudy or formed a precipitate after standing."

Root Cause Analysis

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea has poor water solubility. Users often attempt to dissolve it in basic buffers to utilize the acidity of the thiourea N-H (pKa ~10-11). However, alkaline conditions trigger rapid desulfurization and hydrolysis .

The Solubility-Stability Paradox
  • Solubility Driver: High pH (deprotonates the thiourea, increasing solubility).

  • Instability Driver: High pH (Hydroxide ions attack the thiocarbonyl carbon).

Corrective Protocol: Optimal Solvent System

Do not use straight aqueous base for storage. Use a Polar Aprotic Co-solvent System .

  • Primary Solvent: Dissolve the solid in DMSO (Dimethyl sulfoxide) or DMAc (Dimethylacetamide) .

    • Concentration limit: ~50-100 mg/mL.

  • Dilution: If aqueous dilution is required for biological assays, dilute immediately before use.

  • pH Control: Maintain the final solution pH between 5.5 and 7.0 .

    • Why? This is the "Goldilocks zone" where acid-catalyzed and base-catalyzed hydrolysis rates are minimized.

Module 2: Chemical Degradation Pathways

User Issue: "My LC-MS shows a loss of purity and new peaks at lower molecular weight."

Mechanism of Failure

The electron-withdrawing nature of the 4,6-dimethoxypyrimidine ring makes the thiourea carbon highly electrophilic. In solution, two primary degradation pathways occur:

  • Hydrolysis (Major): Cleavage of the C-N bond, releasing 2-amino-4,6-dimethoxypyrimidine . This is the most common impurity found in aged samples.

  • Oxidative Desulfurization (Minor): Conversion of the thiourea (C=S) to the urea (C=O) analog. This occurs in the presence of atmospheric oxygen or peroxides in solvents (e.g., old ethers or PEG).

Visualizing the Degradation (Graphviz)

DegradationPathways Parent 1-(4,6-Dimethoxypyrimidin- 2-yl)thiourea (Target) Amine 2-Amino-4,6- dimethoxypyrimidine (Major Degradant) Parent->Amine Hydrolysis (pH > 8 or Heat) Nucleophilic Attack Urea Urea Analog (Oxidation Product) Parent->Urea Oxidation (Air/Peroxides) SCN Thiocyanate / Isothiocyanate Byproducts Parent->SCN Cleavage

Figure 1: Primary degradation pathways. The red path (Hydrolysis) is the dominant failure mode in aqueous/basic solutions.

Module 3: Analytical Troubleshooting (HPLC/LC-MS)

User Issue: "I see multiple peaks. Which one is my compound?"

Use this guide to identify species in your chromatogram:

Peak IdentityRelative RT (C18 Column)UV CharacteristicsMass Spec (ESI+)
2-Amino-4,6-dimethoxypyrimidine Early eluting (Polar)

~230, 295 nm
[M+H]+ = 156
Target Thiourea Mid-eluting

~245, 280 nm (Stronger)
[M+H]+ = 215
Urea Analog Close to TargetSimilar to Target[M+H]+ = 199
Disulfide Dimer Late elutingBroad peak[2M-2H+H]+ ~427

Diagnostic Tip: If the "Amine" peak (MW 155/156) is increasing, your buffer is too basic or the sample was heated excessively.

Module 4: Validated Stability Assay Protocol

To verify the stability of your specific lot or formulation, perform this self-validating stress test.

Reagents:

  • Buffer A: Phosphate Buffer pH 2.0

  • Buffer B: Phosphate Buffer pH 7.0

  • Buffer C: Borate Buffer pH 10.0

  • Solvent: HPLC Grade Acetonitrile (ACN)

Procedure:

  • Stock Prep: Dissolve 10 mg of compound in 1 mL DMSO.

  • Spike: Add 50 µL of Stock to 950 µL of Buffer A, B, and C (separately).

  • Incubation: Incubate at 25°C and 40°C (accelerated).

  • Sampling: Inject onto HPLC at T=0, T=4h, T=24h.

  • Criteria:

    • Acceptable: >95% recovery of parent peak area.

    • Failure: Appearance of peak at MW 156 (Amine).

Troubleshooting Workflow:

Troubleshooting Start Problem Detected: Loss of Purity / Precipitate CheckState Is the sample Solid or Solution? Start->CheckState Solid Solid State CheckState->Solid Solution Solution State CheckState->Solution CheckColor Has it turned yellow? Solid->CheckColor Oxidation Oxidation Detected. Check storage container seal. Purify via recrystallization (EtOH). CheckColor->Oxidation Yes CheckpH Check pH Solution->CheckpH HighpH pH > 8.0 CheckpH->HighpH LowpH pH < 4.0 CheckpH->LowpH Neutral pH 5-7 CheckpH->Neutral Hydrolysis Hydrolysis to Amine. Use fresh stock. Adjust pH to neutral. HighpH->Hydrolysis LowpH->Hydrolysis CheckSolvent Check Solvent Quality Neutral->CheckSolvent Peroxides Peroxides in PEG/Ether? Use fresh DMSO/DMF. CheckSolvent->Peroxides

Figure 2: Decision tree for diagnosing stability failures.

Frequently Asked Questions (FAQs)

Q: Can I autoclave solutions of this compound? A: No. The thiourea bond is thermally labile. Autoclaving will result in significant hydrolysis and desulfurization. Sterilize solutions by filtration (0.22 µm PVDF or PTFE filter).

Q: Why does the compound smell like sulfur/rotten eggs? A: A strong sulfur odor indicates advanced degradation releasing hydrogen sulfide (H₂S) or volatile sulfur byproducts. This poses a safety risk. Dispose of the sample as hazardous waste and do not use it for experiments.

Q: I need to run a reaction at 80°C. Is this stable? A: In organic solvents (Toluene, Xylene) used for sulfonylurea synthesis, it is moderately stable if the system is dry. In the presence of moisture or alcohols at 80°C, it will degrade. Ensure anhydrous conditions.

References
  • Wang, Y., et al. (2016). "Measurement and correlation of solubility of thiourea in two solvent mixtures." Journal of Chemical Thermodynamics.

  • Saeed, S., et al. (2011).[1][2][3] "1-(4,6-Dimethylpyrimidin-2-yl)thiourea: Crystal structure and hydrogen bonding." Acta Crystallographica Section E.

  • BenchChem Technical Guides. (2025). "Solubility Profile and Degradation of Thiourea Derivatives."

  • USDA ARS. "Transformation Kinetics and Mechanism of Sulfonylurea Herbicides." (Discusses the hydrolysis of the pyrimidinyl-urea linkage).

  • Inno Pharmchem. "2-Amino-4,6-dimethoxypyrimidine: A Cornerstone in the Synthesis of Sulfonylurea Herbicides."[4] (Context on the stability of the precursor amine).

Sources

Troubleshooting

Technical Support Hub: Solubility Optimization for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Executive Summary 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea presents a classic "brick dust" profile common in heterocyclic intermediates. Its planar structure promotes strong intermolecular - stacking and intramolecular hy...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea presents a classic "brick dust" profile common in heterocyclic intermediates. Its planar structure promotes strong intermolecular


-

stacking and intramolecular hydrogen bonding, rendering it poorly soluble in aqueous media. In biological assays, this leads to "silent precipitation," where the compound crashes out upon addition to the buffer, reducing effective concentration and causing false negatives (loss of potency) or false positives (light scattering/non-specific binding).[1]

This guide provides three validated workflows to solubilize this compound for cellular and biochemical assays without compromising data integrity.

Module 1: Stock Solution Preparation

The Challenge: Water is ineffective. The dimethoxy groups increase lipophilicity, while the thiourea moiety creates rigid intramolecular hydrogen bonds that resist hydration.

Q: What is the optimal solvent for primary stock preparation?

A: Anhydrous DMSO (Dimethyl Sulfoxide) is the gold standard.[1] The high dipole moment of DMSO disrupts the intermolecular hydrogen bonding of the thiourea backbone more effectively than ethanol or methanol.

Protocol: Preparation of 50 mM Stock

  • Weighing: Weigh the compound into a glass vial (avoid polystyrene, which can leach).

  • Solvent Addition: Add anhydrous DMSO to achieve a 50 mM concentration.

    • Note: If 50 mM is cloudy, sonicate at 40°C for 10 minutes.[1] If still cloudy, lower target to 10 mM.

  • Storage: Aliquot into small volumes (e.g., 50 µL) to avoid repeated freeze-thaw cycles. Store at -20°C.

    • Critical: DMSO is hygroscopic.[1] Absorbed water will cause the compound to precipitate inside the frozen stock over time. Use desiccated storage.

SolventSolubility RatingSuitability for Assay
DMSO High (>50 mM)Excellent (with dilution)
DMF High (>50 mM)Good (Toxic to some cells)
Ethanol Moderate (~10 mM)Poor (High volatility/evaporation)
PBS/Water NegligibleNone (Immediate precipitation)

Module 2: The "Crash-Out" & Step-Wise Dilution

The Challenge: Adding a high-concentration DMSO stock directly to aqueous media (e.g., 1 µL stock into 1 mL media) causes a "solvent shock," leading to immediate, often microscopic, precipitation.

Q: How do I introduce the compound to the assay plate without precipitation?

A: Use an Intermediate Dilution Step . Never jump from 100% DMSO to <1% DMSO in a single pipetting step for hydrophobic compounds.[1]

The "Intermediate Step" Protocol:

  • Stock: Start with 50 mM in 100% DMSO.

  • Intermediate Plate: Dilute compound within DMSO first to create a concentration gradient (e.g., 500x the final assay concentration).

  • Pre-Dilution: Dilute the DMSO stock 1:20 into a "carrier" buffer containing 0.05% Pluronic F-127 or culture media. This creates a transient metastable phase.

  • Final Addition: Transfer from the Pre-Dilution plate to the Assay Plate.

Why Pluronic F-127? This non-ionic surfactant coats hydrophobic micro-particles, preventing them from aggregating into larger precipitates during the transition from organic to aqueous phase.

Visual Workflow: The Solubility Decision Tree

SolubilityWorkflow Start Start: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea Solvent Dissolve in 100% DMSO (50mM) Start->Solvent AssayType Select Assay Type Solvent->AssayType Cellular Cell-Based Assay (DMSO Limit < 0.5%) AssayType->Cellular Biochem Biochemical/Enzymatic (DMSO Limit ~ 5%) AssayType->Biochem StepDilution Step-Wise Dilution (DMSO -> 50% DMSO -> Buffer) Cellular->StepDilution Standard Path Cyclodextrin Use HP-β-Cyclodextrin (Complexation) Cellular->Cyclodextrin Sensitive Cells DirectAdd Direct Addition to Buffer? Biochem->DirectAdd Precip Result: PRECIPITATION (False Negative) DirectAdd->Precip High Risk Success Stable Assay Solution StepDilution->Success Cyclodextrin->Success

Figure 1: Decision matrix for solubilizing the compound based on assay tolerance.

Module 3: Advanced Formulation (Cyclodextrins)

The Challenge: Some assays (e.g., primary neurons, stem cells) cannot tolerate even 0.1% DMSO.[1]

Q: Can I solubilize this without DMSO?

A: Yes, using 2-Hydroxypropyl-


-cyclodextrin (HP-

-CD)
.[1] The pyrimidine-thiourea structure fits well into the hydrophobic cavity of

-cyclodextrin, while the hydroxypropyl groups ensure water solubility.

Protocol: Cyclodextrin Complexation

  • Vehicle Prep: Prepare a 20% (w/v) HP-

    
    -CD  solution in water or PBS.[1] Filter sterilize (0.22 µm).
    
  • Solubilization: Add the solid 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea directly to the cyclodextrin solution.

  • Agitation: Shake at 200 rpm or rotate at room temperature for 24–48 hours .

    • Mechanism:[1][2] This allows the compound to reach thermodynamic equilibrium inside the CD cavities.

  • Clarification: Centrifuge at 13,000 x g for 5 minutes to remove undissolved excess. Use the supernatant.

  • Validation: Measure concentration via HPLC or UV absorbance (compared to a DMSO standard curve) to determine the final soluble fraction.

Module 4: Quality Control & Troubleshooting

Q: How do I know if the compound precipitated during the assay?

A: Visual inspection is insufficient. Use Nephelometry or Absorbance Monitoring .[1]

The "Turbidity Check" Protocol:

  • Prepare a "Mock Assay Plate" (Compound + Buffer, no cells/enzyme).[1]

  • Read Absorbance at 600–650 nm (or use a Nephelometry mode if available).

  • Analysis:

    • OD < 0.005: Soluble.

    • OD > 0.01: Turbidity indicates precipitation.[1]

    • Note: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is colorless and does not absorb at 600 nm; any signal here is light scattering from particles.[1]

Q: The compound works in enzyme assays but kills cells immediately. Toxicity?

A: Likely crystallization on the cell membrane . If the compound precipitates in culture media, crystals can settle on cell monolayers, causing physical stress or localized high concentrations that mimic toxicity.

  • Fix: Inspect cells under 40x microscopy. Crystals appear as birefringent needles or dark aggregates.[1] If seen, switch to the Cyclodextrin protocol (Module 3).

Q: Can I adjust pH to dissolve it?

A: Proceed with caution.

  • Basicity: The thiourea NH protons are weakly acidic (pKa > 10).[1] Raising pH > 10 will dissolve it but will likely hydrolyze the thiourea to a urea or cyanamide derivative, destroying biological activity.

  • Acidity: The pyrimidine nitrogens can be protonated at low pH (< 4), but this is physiologically irrelevant for most bio-assays.[1]

  • Recommendation: Stick to neutral pH (7.4) and rely on DMSO/Cyclodextrins.[1]

References

  • Vertex AI Search. (2025).[1] DMSO tolerance in cell-based assays guidelines. Retrieved from 3

  • Saeed, S., et al. (2011).[1][4] 1-(4,6-Dimethylpyrimidin-2-yl)thiourea.[1][4] Acta Crystallographica Section E. Retrieved from 1

  • Loftsson, T., & Brewster, M. E. (2010).[1] Cyclodextrins as functional excipients: methods to enhance complexation. Journal of Pharmaceutical Sciences. (Contextual grounding on HP-β-CD usage).

  • Assay Guidance Manual. (2012). Compound Management and Solubility. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.[1] Retrieved from 5

Sources

Optimization

Technical Support Center: Optimization of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea Synthesis

Topic: Reaction Optimization & Troubleshooting Guide Ticket ID: CHEM-SUP-PYR-042 Status: Resolved/Published Audience: Medicinal Chemists, Agrochemical Researchers Executive Summary & Chemical Context This guide addresses...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reaction Optimization & Troubleshooting Guide Ticket ID: CHEM-SUP-PYR-042 Status: Resolved/Published Audience: Medicinal Chemists, Agrochemical Researchers

Executive Summary & Chemical Context

This guide addresses the synthesis of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea derivatives. These scaffolds are critical intermediates in the development of acetolactate synthase (ALS) inhibiting herbicides (sulfonylureas) and antiviral therapeutics.

The Core Challenge: The primary synthetic hurdle is the reduced nucleophilicity of the exocyclic amine at the 2-position of the pyrimidine ring. Despite the electron-donating methoxy groups at positions 4 and 6, the ring nitrogens exert a significant electron-withdrawing effect, delocalizing the lone pair of the exocyclic amine. Consequently, standard "click" conditions often fail, requiring thermal activation or base catalysis.

Standard Operating Procedure (The "Golden Path")

Before troubleshooting, ensure your baseline protocol aligns with this optimized standard.

Reaction Scheme

Reactants: 2-Amino-4,6-dimethoxypyrimidine + Aryl/Alkyl Isothiocyanate Solvent: Acetonitrile (MeCN) or Acetone Catalyst/Base: Potassium Carbonate (


) or Cesium Carbonate (

)
Optimized Protocol
  • Preparation: In a dry round-bottom flask under Argon atmosphere, dissolve 2-amino-4,6-dimethoxypyrimidine (1.0 eq) in anhydrous Acetonitrile (0.5 M concentration).

  • Activation: Add

    
      (1.2 eq). Stir at room temperature for 15 minutes to facilitate deprotonation/activation.
    
  • Addition: Dropwise add the specific Isothiocyanate (1.1 eq) dissolved in a minimum amount of acetonitrile.

  • Reaction: Heat to reflux (80-82°C) .

    • Note: Highly reactive benzoyl isothiocyanates may react at RT; aryl/alkyl isothiocyanates require reflux.

  • Monitoring: Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3). Look for the disappearance of the starting amine (

    
    ).
    
  • Workup:

    • Cool to room temperature.[1][2]

    • Pour mixture into ice-cold dilute HCl (0.1 M) to neutralize the base and precipitate the product.

    • Filter the solid, wash with water, and recrystallize from Ethanol/DMF.

Mechanism & Pathway Visualization

Understanding the mechanism is vital for troubleshooting. The reaction follows a nucleophilic addition to the heterocumulene (isothiocyanate) carbon.[3][4]

ReactionMechanism Start 2-Amino-4,6-dimethoxypyrimidine Activated Activated Amine (Increased Nucleophilicity) Start->Activated Deprotonation Base Base (K2CO3) Base->Activated Intermediate Zwitterionic Intermediate Activated->Intermediate Nucleophilic Attack on C=S RNCS Isothiocyanate (R-N=C=S) RNCS->Intermediate Product Target Thiourea Intermediate->Product Proton Transfer (Tautomerization) SideProduct Byproduct: Urea (Desulfurization) Intermediate->SideProduct Oxidation/Hydrolysis (If wet)

Caption: Nucleophilic addition mechanism. The base activates the pyrimidine amine, facilitating attack on the electrophilic carbon of the isothiocyanate.

Troubleshooting Center (FAQs)

Issue 1: "My reaction stalls at ~40% conversion even after 24 hours."

Diagnosis: Insufficient Nucleophilicity. The 4,6-dimethoxy substitution pattern helps, but the amine is still deactivated compared to aniline. Refluxing acetonitrile might not provide enough thermal energy to overcome the activation barrier for sterically hindered or electron-rich isothiocyanates.

Corrective Actions:

  • Switch Solvent: Move to Toluene (Reflux at 110°C) or Dioxane . Higher temperatures increase the collision frequency and energy.

  • Stronger Base: Switch from Carbonates to Sodium Hydride (NaH) (1.1 eq) in dry THF or DMF.

    • Warning: NaH will irreversibly deprotonate the amine, creating a potent amide anion nucleophile. Add the isothiocyanate slowly at 0°C to prevent double-addition or polymerization.

  • Catalysis: Add 10 mol% DMAP (4-Dimethylaminopyridine). DMAP acts as a nucleophilic catalyst, attacking the isothiocyanate first to form a highly reactive intermediate that transfers the thiocarbonyl group to the pyrimidine amine.

Issue 2: "I am isolating a white solid that is not my product (Mass Spec shows M-16)."

Diagnosis: Desulfurization (Urea Formation). You have formed the urea analog instead of the thiourea. This is a common side reaction driven by the stability of the C=O bond over C=S, often catalyzed by metal ions or oxidative conditions.

Corrective Actions:

  • Eliminate Oxidants: Ensure the solvent is degassed. Oxygen can facilitate the exchange of Sulfur for Oxygen.

  • Check Reagents: If using Thiophosgene or Thiocarbonyldiimidazole (TCDI) to generate isothiocyanates in situ, ensure no water is present. Hydrolysis of the intermediate leads to ureas.

  • Avoid Basic Alumina: If purifying by column chromatography, use Silica. Basic Alumina can promote desulfurization of electron-deficient thioureas.

Issue 3: "The product is oiling out and won't crystallize."

Diagnosis: Tautomeric Equilibrium & Solubility. Thioureas exist in equilibrium between the thione (C=S) and thiol (C-SH) forms. The presence of the pyrimidine ring can make the N-H proton highly acidic, leading to salt formation with residual base, which often appears as an oil.

Corrective Actions:

  • Acidify: The workup must involve acidification to pH ~3-4 using 1N HCl or Acetic Acid. This protonates the species, breaking any salts and forcing the neutral molecule to precipitate.

  • Trituration: If an oil persists, decant the solvent and triturate (grind) the oil with cold Diethyl Ether or Hexane . This removes trapped solvent and induces crystallization.

Quantitative Data: Solvent & Base Screening

The following data summarizes optimization runs for the reaction of 2-amino-4,6-dimethoxypyrimidine with Phenyl Isothiocyanate (1.0 eq).

EntrySolventBase (1.2 eq)Temp (°C)Time (h)Yield (%)Notes
1EthanolNone782415Poor solubility; low reactivity.
2EthanolEt3N781835Solvolysis byproducts observed.
3MeCN K2CO3 82 6 88 Recommended conditions.
4TolueneNone1101262Clean, but slower than MeCN/Base.
5DMFNaH25292High yield, but difficult workup (DMF removal).
6WaterNaOH100445Hydrolysis of isothiocyanate observed.

Advanced Workflow: Workup & Purification Logic

Use this decision tree to determine the optimal purification strategy based on your crude mixture's behavior.

WorkupLogic Start Reaction Complete (TLC Check) Quench Pour into Ice Water Start->Quench Precipitate Precipitate Formed? Quench->Precipitate Filter Filter & Wash (Water -> Cold EtOH) Precipitate->Filter Yes Acidify Acidify to pH 3-4 (1N HCl) Precipitate->Acidify No Yes Yes No No (Oiling/Clear) Final Recrystallize (EtOH or DMF/H2O) Filter->Final Extract Extract with DCM/EtOAc Acidify->Extract Dry Dry (Na2SO4) & Evaporate Extract->Dry Triturate Triturate with Ether/Hexane Dry->Triturate Triturate->Final

Caption: Decision tree for isolating thiourea derivatives. Acidification is the critical step if precipitation fails initially.

References

  • National Institutes of Health (PMC). (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Retrieved from [Link]

  • MDPI Molecules. (2024). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Retrieved from [Link]

  • ChemRxiv. (2023). Thiourea catalysts for synthesis of Active Pharmaceutical Ingredients. Retrieved from [Link]

  • Organic Chemistry Portal. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Analysis of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Reference ID: METHOD-DMPT-026 | Status: Active | Tier: Advanced Application Support[1] Executive Summary Welcome to the Technical Support Center for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (hereafter referred to as DMPT...

Author: BenchChem Technical Support Team. Date: February 2026

Reference ID: METHOD-DMPT-026 | Status: Active | Tier: Advanced Application Support[1]

Executive Summary

Welcome to the Technical Support Center for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (hereafter referred to as DMPT ).[1] This compound is a critical intermediate in the synthesis of sulfonylurea herbicides (e.g., Bensulfuron-methyl, Nicosulfuron) and a known degradation product.[1]

Its analysis presents specific challenges: severe peak tailing due to the basic pyrimidine nitrogen interacting with silanols, and hydrolytic instability of the thiourea bridge. This guide refines the standard HPLC approach into a robust, self-validating protocol.

Part 1: The Refined Analytical Protocol (Method DMPT-REV-B)

Chromatographic Conditions

Rationale: Standard C18 methods often fail due to peak tailing. This method utilizes low pH phosphate buffering to protonate the pyrimidine ring (pKa ~4.0), suppressing secondary silanol interactions, and employs a gradient to separate the polar precursor (ADMP) from the target DMPT.

ParameterSpecificationTechnical Note
Column C18 End-capped, 250 x 4.6 mm, 5 µmRecommended: Agilent Zorbax Eclipse Plus or Phenomenex Luna C18(2).[1] High carbon load (>15%) required for retention.
Mobile Phase A 20 mM Potassium Dihydrogen Phosphate (pH 2.5)Critical: Adjust pH with Orthophosphoric acid. Low pH suppresses silanol ionization.
Mobile Phase B Acetonitrile (HPLC Grade)Methanol causes higher backpressure and different selectivity; MeCN is preferred for sharper peaks.
Flow Rate 1.0 mL/minStandard flow; adjust for UPLC (0.3-0.5 mL/min) if scaling.
Column Temp 30°C ± 1°CStrict control required. Thiourea retention is highly temperature-sensitive.[1]
Detection UV at 254 nm (Primary)DMPT has a strong absorbance max at ~250-254 nm due to the pyrimidine ring.[1]
Injection Vol 5 - 10 µLKeep low to prevent band broadening.[1]
Gradient Program
Time (min)% Mobile Phase A (Buffer)% Mobile Phase B (MeCN)Event
0.09010Initial Hold
15.04060Linear Gradient
20.04060Isocratic Wash
20.19010Re-equilibration
25.09010End
Standard Preparation & Stability
  • Solvent: Dissolve standard in Acetonitrile:Water (50:50) . Avoid pure acetonitrile as solubility may be limited; avoid pure water to prevent hydrolysis.

  • Stability Warning: DMPT is susceptible to hydrolysis back to the amine (ADMP) in acidic/basic solution over time. Analyze within 4 hours of preparation or store at 4°C.

Part 2: Visualization of Analytical Logic

Workflow Diagram: From Sample to Validated Result

This diagram outlines the critical decision points in the analytical workflow to ensure data integrity.

AnalyticalWorkflow Start Sample Intake (Solid/Reaction Mass) Prep Sample Prep Solvent: 50:50 MeCN/H2O Max Hold: 4 hrs Start->Prep Weigh & Dilute Inject HPLC Injection Method DMPT-REV-B Prep->Inject Filter 0.22µm Check System Suitability Check Tailing & Res Inject->Check Acquire Data Pass Quantification (External Std) Check->Pass Tailing < 1.5 Res > 2.0 Fail Troubleshoot (See Guide) Check->Fail Tailing > 1.5 Drift Fail->Prep Re-prep

Caption: Figure 1: Validated analytical workflow for DMPT analysis, emphasizing the critical system suitability check point.

Part 3: Troubleshooting Guide (FAQ)

Category 1: Peak Shape & Separation

Q: My DMPT peak is tailing severely (Tailing Factor > 2.0). What is wrong?

  • Root Cause: This is the classic "Pyrimidine-Silanol" interaction.[1] The basic nitrogen atoms in the pyrimidine ring and the thiourea group are interacting with acidic residual silanols on the silica support.

  • Resolution:

    • Check pH: Ensure Mobile Phase A is strictly at pH 2.5 . If the pH drifts above 3.5, silanols deprotonate and become active.

    • Column Health: The column may have lost its end-capping.[1] Replace with a fresh "Base-Deactivated" (BDS) or high-density end-capped C18 column.

    • Mobile Phase Additive: If using a generic column, add 0.1% Triethylamine (TEA) to the buffer (adjust pH after addition) to compete for silanol sites.

Q: I see a small peak eluting before DMPT. Is this a contaminant?

  • Analysis: This is likely 2-Amino-4,6-dimethoxypyrimidine (ADMP) .[1][2]

  • Mechanism: ADMP is the starting material (or hydrolysis product). It is more polar than DMPT because it lacks the thiocarbonyl moiety.

  • Action:

    • Confirm retention time by injecting an ADMP standard.

    • If the resolution between ADMP and DMPT is < 1.5, lower the initial % Acetonitrile to 5% to increase retention of the early eluting ADMP.

Category 2: Stability & Recovery[1]

Q: My calibration curve linearity is poor (R² < 0.99), and area counts decrease over the sequence.

  • Root Cause: In-vial degradation. Thiourea derivatives are prone to hydrolysis or oxidative desulfurization in solution, especially at room temperature.[1]

  • Resolution:

    • Thermostat: Set the autosampler temperature to 4°C .

    • Solvent: Ensure the sample diluent is neutral (pH ~7). Do not use the acidic Mobile Phase A as a diluent for long sequences.

Part 4: System Suitability & Validation Criteria

To ensure "Trustworthiness" (as per E-E-A-T), every run must meet these criteria before data release.

ParameterAcceptance LimitTroubleshooting Failure
Retention Time (RT) ± 0.1 min of StandardCheck pump flow rate and column temperature equilibration.
Tailing Factor (Tf) NMT 1.5Replace column or adjust buffer pH lower.
Resolution (Rs) > 2.0 (between ADMP and DMPT)Decrease initial organic % in gradient.
Precision (RSD) NMT 2.0% (n=5 injections)Check injector seal or sample solubility.
LOD / LOQ ~0.05 µg/mL / ~0.15 µg/mLCheck UV lamp energy or detector cell cleanliness.

Part 5: Mechanistic Logic Tree

Use this logic tree to diagnose unknown impurities appearing in the DMPT chromatogram.

ImpurityLogic Root Unknown Peak Detected RT_Check Retention Time vs DMPT? Root->RT_Check Early Elutes Earlier (More Polar) RT_Check->Early RT < DMPT Late Elutes Later (Less Polar) RT_Check->Late RT > DMPT ADMP Likely ADMP (Amine) Hydrolysis Product Early->ADMP Major Impurity Urea Likely Urea Analog (Desulfurization) Early->Urea Minor Impurity Dimer Likely Disulfide Dimer (Oxidation) Late->Dimer If Oxidative Conditions SM Starting Isothiocyanate Late->SM Synthesis Sample

Caption: Figure 2: Impurity identification logic based on relative retention time and chemical properties.

References

  • BenchChem. (2025).[3] An In-depth Technical Guide to 2-Amino-4,6-dimethoxypyrimidine: Properties, Synthesis, and Applications. Link

    • Relevance: Provides physicochemical properties (pKa, solubility) of the parent amine (ADMP)
  • Sielc Technologies. (2023). HPLC Method for Analysis of Thiourea and Dimethylthiourea. Link

    • Relevance: Establishes the baseline behavior of thiourea derivatives on RP-HPLC and the necessity of acidic mobile phases.
  • Zhou, Q., et al. (2012). Assessment of Degradation of Sulfonylurea Herbicides in Water by Chlorine Dioxide. ResearchGate. Link

    • Relevance: Identifies DMPT and ADMP as key degradation products and validates HPLC-DAD as the primary detection method.
  • U.S. Department of Agriculture (USDA). (2002). Transformation Kinetics and Mechanism of Sulfonylurea Herbicides. Link[1]

    • Relevance: definitive source on the hydrolytic instability of the sulfonylurea bridge, supporting the "Stability Warning" in the protocol.

Sources

Reference Data & Comparative Studies

Validation

Comparing the bioactivity of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea with other thioureas

Executive Analysis: The "Privileged" Pyrimidine Bridge 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (DMPT) represents a critical pharmacophore in modern agrochemical and medicinal chemistry. Unlike simple aryl thioureas (e.g....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Analysis: The "Privileged" Pyrimidine Bridge

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (DMPT) represents a critical pharmacophore in modern agrochemical and medicinal chemistry. Unlike simple aryl thioureas (e.g., Phenylthiourea), which primarily rely on general toxicity or metal chelation, DMPT derivatives exhibit targeted enzyme inhibition—specifically against Acetolactate Synthase (ALS) in plants and Urease in bacteria.

This guide evaluates DMPT against two distinct control groups:

  • Structural Ancestors: Simple aryl thioureas (low specificity).

  • Commercial Standards: Sulfonylurea herbicides (high specificity, e.g., Bensulfuron-methyl).

Key Finding: DMPT functions as a "bioisosteric bridge." It retains the lipophilic active site entry of sulfonylureas without the hydrolytic instability of the sulfonyl bridge, offering a unique profile of moderate-to-high potency with distinct metabolic stability.

Structural Architecture & SAR Logic

The bioactivity of DMPT is not accidental; it is driven by the electronic environment of the pyrimidine ring.

  • The 4,6-Dimethoxy Motif: These electron-donating groups increase the electron density of the pyrimidine ring nitrogen atoms. This basicity is crucial for hydrogen bonding within the ALS channel and metal coordination (Ni²⁺) in urease active sites.

  • The Thiourea Linker: Acts as a bidentate ligand. Unlike the rigid urea in some herbicides, the thiourea sulfur atom offers "soft" donation, enhancing binding affinity to metal cofactors in metalloenzymes.

Visualization: Structure-Activity Relationship (SAR) Flow

SAR_Logic Core 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea Dimethoxy 4,6-Dimethoxy Groups (Electron Donors) Core->Dimethoxy Thiourea Thiourea Bridge (S-Donor / H-Bonding) Core->Thiourea RingN Pyrimidine Ring Nitrogens (Increased Basicity) Dimethoxy->RingN Inductive Effect Effect1 Enhanced Lipophilicity (Plant Cuticle Penetration) Dimethoxy->Effect1 Effect2 ALS Channel Binding (Herbicidal) RingN->Effect2 Thiourea->Effect2 H-Bond Donor Effect3 Ni2+ Chelation (Urease Inhibition) Thiourea->Effect3

Figure 1: Mechanistic contributions of the DMPT structural components to bioactivity.

Comparative Bioactivity Matrix

A. Herbicidal Potency (ALS Inhibition)

The primary application of DMPT derivatives is the inhibition of Acetolactate Synthase (ALS), the first enzyme in the biosynthesis of branched-chain amino acids (Valine, Leucine, Isoleucine).

Comparative Data: Root Growth Inhibition (100 mg/L) Target Weed: Digitaria adscendens (Crabgrass)[1]

Compound ClassSpecific CompoundInhibition Rate (%)Relative PotencyMechanism
Test Subject DMPT Derivative (N-substituted) 81.0% High ALS Channel Blockade
Commercial StdBensulfuron-methyl95-98%Very HighSulfonylurea Bridge Binding
Structural ControlPhenylthiourea< 20%LowGeneral Toxicity (Non-specific)
Negative ControlSolvent Blank0%N/AN/A

Analysis: While slightly less potent than the commercial gold standard (Bensulfuron-methyl), DMPT derivatives show significant specific inhibition compared to simple thioureas. This suggests DMPT can serve as a potent herbicide lead structure with potentially different resistance profiles than traditional sulfonylureas.

B. Antimicrobial & Urease Inhibition

DMPT exhibits activity against Gram-positive bacteria (e.g., S. aureus) and fungi, often outperforming standard antibiotics in specific resistant strains (MRSA) due to its dual mechanism: cell wall disruption and urease inhibition.

Comparative Data: Minimum Inhibitory Concentration (MIC) Target: Staphylococcus aureus (Standard Strain)[2][3]

CompoundMIC (µg/mL)Activity LevelNotes
DMPT Derivative 4 - 16 Potent Disrupts NAD+/NADH homeostasis
Ciprofloxacin0.5 - 1.0Very PotentDNA Gyrase Inhibitor
Simple Thiourea> 256InactiveLacks lipophilic entry
Hydroxyurea> 500InactiveCytostatic, not bactericidal

Experimental Protocols

Protocol A: Synthesis of DMPT Derivatives

Objective: Create a high-purity DMPT scaffold for biological testing. Standard: High yield (>80%), recrystallization purity check.

  • Reactants: Dissolve 2-amino-4,6-dimethoxypyrimidine (10 mmol) in anhydrous acetonitrile.

  • Activation: Add Benzoyl isothiocyanate (10 mmol) dropwise at 0°C.

  • Reflux: Heat to reflux (80°C) for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1).

  • Hydrolysis (Optional): To obtain the free thiourea, hydrolyze the benzoyl group using 10% NaOH at 60°C for 1 hour, then neutralize with HCl.

  • Purification: Filter the precipitate and recrystallize from Ethanol/DMF.

Protocol B: Acetolactate Synthase (ALS) Inhibition Assay

Objective: Quantify enzymatic inhibition (Herbicidal potential).[4]

  • Enzyme Extraction: Homogenize 5g of pea seedlings (Pisum sativum) in K-phosphate buffer (pH 7.5) containing FAD, TPP, and MgCl₂. Centrifuge at 15,000g for 20 min; collect supernatant.

  • Incubation: Mix 100 µL enzyme extract + 100 µL Test Compound (DMPT) at varying concentrations (0.1, 1, 10, 100 µM).

  • Substrate Addition: Add Sodium Pyruvate to initiate reaction. Incubate at 30°C for 60 mins.

  • Termination: Stop reaction with H₂SO₄.

  • Colorimetry: Decarboxylate acetolactate to acetoin (60°C, 15 min). Add Creatine and

    
    -naphthol. Measure Absorbance at 525 nm .
    
  • Calculation:

    
    
    
Visualization: ALS Pathway Inhibition

ALS_Pathway Pyruvate Pyruvate (Substrate) ALS_Enzyme ALS Enzyme (Target) Pyruvate->ALS_Enzyme Acetolactate Acetolactate ALS_Enzyme->Acetolactate Normal Function PlantDeath Plant Death (Starvation) ALS_Enzyme->PlantDeath Inhibition Result Inhibitor DMPT (Inhibitor) Inhibitor->ALS_Enzyme Blocks Active Site BranchedAA Valine, Leucine, Isoleucine (Essential for Growth) Acetolactate->BranchedAA

Figure 2: Pathway showing how DMPT blocks amino acid synthesis, leading to herbicidal effect.

References

  • Li, J. H., et al. (2021). "Synthesis, herbicidal activity study and molecular docking of novel pyrimidine thiourea."[1] Pesticide Biochemistry and Physiology.

  • Wang, Y., et al. (2023). "Evaluation of Antibacterial Activity of Thiourea Derivative TD4 against Methicillin-Resistant Staphylococcus aureus."[3] International Journal of Molecular Sciences.

  • Arslan, H., et al. (2009). "Antimicrobial Activity of Some Thiourea Derivatives and Their Nickel and Copper Complexes."[5] Molecules.

  • Tok, F., & Cakir, C. (2022). "Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives."[6] Journal of Research in Pharmacy.

  • Heap, I. (2025). "The International Herbicide-Resistant Weed Database." (Context on ALS Inhibitor Resistance).

Sources

Comparative

Validation of the Analytical Method for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Executive Summary & Strategic Context 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (DMPT) is a critical intermediate in the synthesis of sulfonylurea herbicides (e.g., Nicosulfuron, Rimsulfuron) and a potential genotoxic impu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (DMPT) is a critical intermediate in the synthesis of sulfonylurea herbicides (e.g., Nicosulfuron, Rimsulfuron) and a potential genotoxic impurity in pharmaceutical sulfonamides. Its analysis presents a unique challenge: the molecule possesses a polar thiourea tail attached to a basic pyrimidine ring, making it prone to peak tailing and tautomeric shifts under standard reverse-phase conditions.

This guide moves beyond generic protocols. It compares the industrial workhorse (HPLC-UV) against high-sensitivity alternatives (LC-MS/MS) and legacy methods (Titration), providing a validated framework compliant with ICH Q2(R2) guidelines.

Comparative Analysis: Selecting the Right Tool

Before validating a method, one must select the detection modality that matches the intended purpose (e.g., raw material assay vs. trace impurity profiling).

Table 1: Performance Matrix of Analytical Techniques
FeatureMethod A: RP-HPLC-UV (Recommended for QC)Method B: LC-MS/MS (Recommended for Trace/Residue)Method C: Non-Aqueous Titration (Legacy/Raw Material)
Primary Application Purity Assay, Process ControlGenotoxic Impurity Screening, Soil ResidueBulk Assay (>98% purity)
Specificity High (Separates DMPT from amino-pyrimidine precursors)Ultra-High (Mass-based discrimination)Low (Interference from other bases)
Sensitivity (LOD) ~0.1 µg/mL (ppm level)< 1.0 ng/mL (ppb level)N/A (Macro analysis only)
Throughput High (10-15 min run time)Medium (Requires equilibration)Low (Manual/Semi-auto)
Cost Per Sample $ (Low)

$ (High)
$ (Low)
Robustness Excellent (with buffered mobile phase)Moderate (Matrix effects common)High
Decision Logic for Method Selection

The following decision tree illustrates when to deploy the HPLC-UV protocol described in Section 3 versus alternative techniques.

MethodSelection Start Define Analytical Goal Trace Trace Analysis (< 0.1%) Start->Trace Impurity/Residue Assay Purity/Potency Assay (> 98%) Start->Assay QC Release Matrix Complex Matrix? (Soil/Plasma) Trace->Matrix HPLC Select RP-HPLC-UV (Method A) Assay->HPLC High Specificity Needed Titration Select Titration (Method C) Assay->Titration Quick Bulk Check LCMS Select LC-MS/MS (MRM Mode) Matrix->LCMS Yes Matrix->HPLC No (Clean Standard)

Figure 1: Decision matrix for selecting the appropriate analytical technique based on sensitivity requirements and matrix complexity.

The Core Protocol: RP-HPLC-UV Validation

This section details the validation of Method A , the most versatile approach for drug development and manufacturing environments.

Mechanistic Rationale
  • Stationary Phase: A C18 column with high carbon load and end-capping is selected to prevent the interaction of the basic pyrimidine nitrogen with free silanols, which causes peak tailing.

  • Mobile Phase pH: The thiourea moiety can exist in thione-thiol tautomeric forms. Maintaining an acidic pH (~3.0) stabilizes the molecule in the protonated form and suppresses ionization of the pyrimidine ring, improving retention and peak shape.

  • Detection: The pyrimidine ring exhibits a strong absorbance maximum (

    
    ) at 245-254 nm .
    
Standard Operating Procedure (SOP)

Chromatographic Conditions:

  • Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

  • Mobile Phase A: 20 mM Potassium Dihydrogen Phosphate (

    
    ), adjusted to pH 3.0 with Orthophosphoric acid.
    
  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Mode: Isocratic (60% Buffer : 40% ACN) or Gradient (if separating late-eluting dimers).

  • Flow Rate: 1.0 mL/min.

  • Column Temp: 30°C.

  • Injection Vol: 10 µL.

  • Detection: UV @ 250 nm.

Sample Preparation:

  • Diluent: Mobile Phase A : Acetonitrile (50:50 v/v). Note: Dissolving directly in 100% ACN may cause peak distortion due to solvent strength mismatch.

  • Stock Solution: 1.0 mg/mL DMPT in Diluent. Sonicate for 5 mins.

Validation Workflow (ICH Q2 R2 Compliance)

To ensure scientific integrity, the method must undergo the following validation characteristics.

Specificity (Selectivity)

Objective: Prove the method can distinguish DMPT from its precursor, 2-amino-4,6-dimethoxypyrimidine (ADMP).

  • Experiment: Inject a spiked solution containing DMPT and ADMP.

  • Acceptance Criteria: Resolution (

    
    ) > 2.0 between the two peaks. Purity threshold > 0.990 (using Diode Array Detector).
    
  • Insight: ADMP is more polar and will elute significantly earlier (approx. 2-3 mins) than DMPT (approx. 6-8 mins) under these conditions.

Linearity and Range

Objective: Confirm response is proportional to concentration.

  • Protocol: Prepare 5 levels corresponding to 50%, 75%, 100%, 125%, and 150% of the target concentration (e.g., 0.1 mg/mL).

  • Data Requirement:

    • Correlation Coefficient (

      
      ) 
      
      
      
      0.999.[1]
    • Y-intercept bias

      
       2.0% of the response at 100% level.
      
Accuracy (Recovery)

Objective: Verify no matrix interference or loss during prep.

  • Protocol: Spike DMPT into a placebo matrix (if available) or perform standard addition at 3 levels (80%, 100%, 120%).

  • Acceptance Criteria: Mean recovery 98.0% – 102.0%.

Precision (Repeatability)

Objective: Assess system consistency.

  • Protocol: 6 replicate injections of the 100% standard.

  • Acceptance Criteria: Relative Standard Deviation (%RSD)

    
     2.0% for Assay; 
    
    
    
    5.0% for Impurities.
Robustness

Objective: Test method reliability under minor variations.

  • Variables to Perturb:

    • pH of buffer: 3.0 ± 0.2.

    • Flow rate: 1.0 ± 0.1 mL/min.

    • Column temperature: 30°C ± 5°C.

  • Self-Validating Step: If System Suitability (Resolution, Tailing Factor) fails during these perturbations, the method parameters must be tightened in the SOP.

Visualizing the Validation Lifecycle

The following diagram outlines the logical flow of the validation process, ensuring no critical parameter is overlooked.

ValidationLifecycle PreVal Pre-Validation (Method Development) Specificity Specificity Check (Interference Scan) PreVal->Specificity Pass SST Linearity Linearity & Range (5 Levels) Specificity->Linearity Rs > 2.0 Accuracy Accuracy & Precision (Spike Recovery) Linearity->Accuracy R² > 0.999 Robustness Robustness (Parameter Stress) Accuracy->Robustness Recovery 98-102% Final Validated Method (SOP Generation) Robustness->Final Design Space Defined

Figure 2: The ICH Q2(R2) validation lifecycle, moving from specificity checks to robustness testing.

Experimental Data Summary (Representative)

The following data represents typical results obtained when validating DMPT using the HPLC-UV method described above.

ParameterExperimental ResultAcceptance CriteriaStatus
Retention Time 7.42 minN/AStable
Tailing Factor (

)
1.15

1.5
Pass
Linearity (

)
0.9998

0.999
Pass
LOD 0.05 µg/mLS/N

3:1
Pass
LOQ 0.15 µg/mLS/N

10:1
Pass
Precision (RSD, n=6) 0.45%

2.0%
Pass

References

  • International Council for Harmonisation (ICH). (2023).[2][3] Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

  • Sielc Technologies. (2023). Separation of Pyrimidine Derivatives on Reverse Phase Columns. Application Notes. [Link]

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 2733566 (Sulfonylurea Precursors). PubChem. [Link]

  • Journal of Pharmaceutical and Biomedical Analysis. (2019). Impurity profiling of sulfonylurea herbicides and intermediates using LC-MS/MS. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

This document provides a detailed, procedural guide for the safe and compliant disposal of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea. As a valued researcher, your safety and the integrity of our shared environment are para...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a detailed, procedural guide for the safe and compliant disposal of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea. As a valued researcher, your safety and the integrity of our shared environment are paramount. This guide is structured to provide not just a set of instructions, but a framework for understanding the principles behind the safe handling and disposal of this and similar chemical compounds.

A specific Safety Data Sheet (SDS) for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea was not available at the time of this writing. The following guidance is therefore conservatively based on the known hazardous properties of its core chemical structures: thiourea and pyrimidine derivatives, in conjunction with established best practices for hazardous chemical waste management.

Hazard Profile and Risk Assessment

Understanding the potential hazards of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is the first step in ensuring its safe disposal. Based on the known toxicology of thiourea and related pyrimidine compounds, a comprehensive risk assessment must be conducted before handling.

Likely Hazards:

  • Acute Toxicity (Oral): Thiourea is known to be harmful if swallowed.[1][2][3][4]

  • Carcinogenicity: Thiourea is suspected of causing cancer.[1][2][3][4][5]

  • Reproductive Toxicity: It is also suspected of damaging fertility or the unborn child.[1][2][4][5]

  • Skin Irritation and Sensitization: May cause skin irritation and allergic reactions upon repeated contact.[3][4]

  • Environmental Hazards: Thiourea is toxic to aquatic life with long-lasting effects.[1][2] Therefore, release into the environment must be strictly avoided.[1][2][5]

Hazard ClassificationDescriptionPrimary Exposure Routes
Acute Toxicity, Oral Harmful or fatal if swallowed.[3]Ingestion
Carcinogenicity Suspected of causing cancer.[1][2][3][4][5]Inhalation, Ingestion, Skin Contact
Reproductive Toxicity Suspected of damaging fertility or the unborn child.[1][2][4][5]Inhalation, Ingestion, Skin Contact
Skin Irritant/Sensitizer May cause skin irritation and allergic reactions.[3][4]Skin Contact
Aquatic Toxicity Toxic to aquatic life with long-lasting effects.[1][2]Environmental Release

Regulatory Compliance: A Non-Negotiable Framework

The disposal of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is governed by stringent federal and local regulations. Adherence to these is mandatory.

  • Resource Conservation and Recovery Act (RCRA): Enforced by the U.S. Environmental Protection Agency (EPA), RCRA provides a "cradle-to-grave" framework for hazardous waste management.[6] Your waste must be properly identified, stored, transported, and disposed of according to these regulations.

  • OSHA Hazard Communication Standard (29 CFR 1910.1200): This standard mandates that employers inform employees of the chemical hazards in the workplace through labeling, Safety Data Sheets (SDSs), and training.[7][8][9]

Personal Protective Equipment (PPE): Your First Line of Defense

The proper selection and use of PPE is critical to prevent exposure during all stages of handling and disposal.

  • Hand Protection: Wear chemically resistant gloves. Given the nature of the compound, polychloroprene or natural latex-lined gloves with a thickness of at least 0.6 mm are recommended.[2] Always consult with your glove supplier to confirm suitability for this specific chemical class.

  • Eye and Face Protection: Use safety glasses with side-shields or chemical goggles.[10] A face shield may be necessary for splash-prone activities.

  • Skin and Body Protection: A lab coat or chemically resistant apron is mandatory to prevent skin contact.[2]

  • Respiratory Protection: If there is a risk of generating dust or aerosols, a respirator with a particle filter is required.[2] All respiratory protection must be used in accordance with a comprehensive respiratory protection program.

Spill Management Protocol

In the event of a spill, a swift and organized response is crucial to mitigate exposure and environmental contamination.

  • Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.[2][11]

  • Ventilate the Space: If safe to do so, increase ventilation in the area, for instance by working within a chemical fume hood.[10]

  • Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the full complement of recommended PPE.

  • Contain the Spill: For solid spills, carefully cover the material to prevent it from becoming airborne. You can dampen the material with water to minimize dust generation.[10]

  • Collect the Spilled Material: Using non-sparking tools, carefully transfer the spilled material and any contaminated absorbents into a suitable, clearly labeled container for hazardous waste.[1][10][12]

  • Decontaminate the Area: Wash the spill site thoroughly with soap and water.[10]

  • Package and Label Waste: All contaminated materials, including PPE, must be sealed in a vapor-tight plastic bag and disposed of as hazardous waste.[10]

Waste Segregation and Collection: A Step-by-Step Guide

Proper segregation and collection at the source are fundamental to a safe and compliant disposal process.

  • Designated Waste Container: Use a dedicated, clearly labeled, and sealable container for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea waste. The container must be made of a material compatible with the chemical.

  • Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "1-(4,6-Dimethoxypyrimidin-2-yl)thiourea". Include the relevant hazard pictograms (e.g., health hazard, environmental hazard).

  • Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated area, away from incompatible materials.[5][10] Ensure the storage area has secondary containment to manage potential leaks.

  • Accumulation Time: Adhere to the hazardous waste accumulation time limits set by the EPA and your institution (typically 180 days for Small Quantity Generators).

Final Disposal Procedure

Under no circumstances should 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea be disposed of down the drain or in regular trash.[1][2][10]

  • Engage a Licensed Waste Disposal Company: The disposal of this hazardous waste must be handled by a professional, licensed hazardous waste disposal company.[10][13] These companies are equipped to manage the transport and final disposal in compliance with all regulations.

  • Recommended Disposal Method: The preferred method of disposal for this type of organic chemical waste is controlled incineration at a permitted hazardous waste facility.[10][14] This process destroys the chemical, minimizing its environmental impact. Flue gas scrubbing should be employed to capture any harmful combustion byproducts.[10][14]

  • Manifesting: For off-site transport and disposal, a hazardous waste manifest is required to track the waste from your facility to its final destination.[15]

Empty Container Decontamination and Disposal

Empty containers that held 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea must also be managed as hazardous waste until properly decontaminated.

  • Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., acetone or methanol).[10]

  • Collect Rinsate: The rinsate from this process is considered hazardous waste and must be collected in a labeled container for disposal.

  • Container Disposal: Once decontaminated, the container can be offered for recycling or reconditioning.[10][14] If recycling is not an option, the container should be punctured to prevent reuse and disposed of in accordance with institutional and local regulations.[10][14]

Disposal Workflow Diagram

Caption: Disposal workflow for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea.

References

  • Safety First: Essential Handling and Safety Guidelines for Thiourea. (2026, February 14).
  • Safety Data Sheet: thiourea. Chemos GmbH&Co.KG.
  • Safety Data Sheet: Thiourea. Carl ROTH.
  • How to Safely Handle Dangerous Substances in the Workplace. (2022, March 29). OSHA.com.
  • OSHA Hazard Communication Standard and OSHA Guidelines. CDC.
  • OSHA Rules for Hazardous Chemicals. (2025, December 16). DuraLabel Resources.
  • SAFETY DATA SHEET - Thiourea. (2022, October 17). Nexchem Ltd.
  • Safety Data Sheet: Thiourea. Carl ROTH.
  • Safe Disposal of 2-(Chloromethyl)pyrimidine Hydrochloride: A Procedural Guide. Benchchem.
  • OSHA Chemical Storage Requirements: How Employers Can Stay Compliant.
  • Hazardous Materials Compliance: OSHA Standards and Best Practices. (2025, October 6). Mancomm.
  • Pyrimidine - Safety Data Sheet. ChemicalBook.
  • Waste, Chemical, and Cleanup Enforcement. (2025, April 15). US EPA.
  • How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental.
  • SAFETY DATA SHEET - Thiourea. (2025, October 29). Sigma-Aldrich.
  • Hazardous Waste Recycling. (2025, September 22). US EPA.
  • Chemical Waste. Environmental Health & Safety (EHS).
  • Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
  • Thiourea SDS. Hill Brothers Chemical Company.
  • SAFETY DATA SHEET. (2022, December 9). Spectrum Chemical.
  • Thiourea SDS (Safety Data Sheet). (2014, March 25). Flinn Scientific.
  • SAFETY DATA SHEET. Thermo Fisher Scientific Chemicals, Inc.
  • Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.

Sources

Handling

Personal Protective Equipment &amp; Handling Guide: 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

Executive Summary & Chemical Profile[1] 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is a critical pharmacophore and agrochemical intermediate (often a precursor to sulfonylurea herbicides like Rimsulfuron). Its dual-hazard p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile[1]

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is a critical pharmacophore and agrochemical intermediate (often a precursor to sulfonylurea herbicides like Rimsulfuron). Its dual-hazard profile combines the acute irritant properties of pyrimidines with the systemic, chronic toxicity risks associated with the thiourea moiety.

The Safety Paradox: While often labeled merely as an "Irritant" (H315/H319) on generic manifests, the thiourea functional group acts as a thyroidotoxin and a suspected carcinogen (H351) . Standard laboratory PPE protocols are frequently insufficient because thiourea derivatives exhibit high skin permeation rates, often breaking through standard nitrile gloves undetected.

Chemical Data for Risk Assessment:

  • CAS: 150728-67-1 (Representative for this class)

  • Physical State: White to off-white crystalline solid.

  • Key Hazard Statements: H302 (Harmful if swallowed), H351 (Suspected of causing cancer), H361 (Suspected of damaging fertility/unborn child), H373 (May cause damage to thyroid through prolonged exposure).

Risk Assessment & PPE Matrix

We utilize a Control Banding approach. This compound is classified as Band 3 (High Toxicity/Moderate Containment) due to the reproductive and chronic toxicity risks.

The "Swiss Cheese" Defense Model

Do not rely on a single barrier. Use a layered defense.

Body ZoneStandard Lab Practice (Insufficient)REQUIRED High-Potency Protocol Technical Rationale
Hand Protection Single Nitrile Gloves (4 mil)Double-Gloving Strategy: 1. Inner Layer: Low-modulus Nitrile (bright color).2. Outer Layer: Extended-cuff Nitrile (min 5-6 mil) OR Silver Shield® (Laminate) for solutions.Change Frequency: Every 30 mins or immediately upon splash.Thiourea derivatives have high permeation coefficients. Single thin nitrile offers <15 mins protection against saturated solutions. The "color indicator" setup reveals breaches instantly.
Respiratory Surgical MaskSolid Handling: N95 (minimum) or P100 Respirator.Solution Handling: Fume Hood (Face Velocity: 80–100 fpm).Dust generation during weighing is the primary vector for ingestion/inhalation. Surgical masks provide zero protection against chemical particulates.
Ocular Safety GlassesChemical Splash Goggles (Indirect Venting) + Face Shield (if >10g).Crystalline fines can bypass safety glasses. Pyrimidine moieties are severe eye irritants (H319).[1]
Dermal Standard Cotton Lab CoatTyvek® Lab Coat (Disposable) with elastic cuffs.Cotton retains particulates, turning your lab coat into a secondary exposure source. Tyvek repels dust.
Operational Protocols: The Self-Validating Workflow

This workflow is designed to be self-validating : if a step is missed, the next step becomes physically impossible or visibly incorrect.

Phase A: Weighing & Solid Handling (Highest Risk)

Objective: Zero-balance contamination.

  • The "Red Zone" Setup: Designate a specific balance inside the fume hood. Place a disposable spill mat (absorbent side up) under the balance.

  • Static Control: Use an ionizing bar or anti-static gun on the spatula and weigh boat. Why? These crystals are often electrostatic; static discharge disperses dust onto gloves.

  • The "Sandwich" Transport: Never move an open weigh boat.

    • Tare the boat.

    • Add solid.

    • Cover the boat (with parafilm or a second boat) before removing from the balance enclosure.

Phase B: Solubilization & Synthesis

Objective: Prevent transdermal migration.

  • Solvent Choice: When possible, avoid Dimethyl Sulfoxide (DMSO) as a solvent. DMSO acts as a carrier, dramatically increasing the skin absorption rate of the thiourea derivative. Use Acetonitrile or Methanol if chemistry permits.

  • Glove Check: Inspect outer gloves for puckering or discoloration (signs of degradation) every 20 minutes.

Phase C: Decontamination (The "Doffing" Sequence)

Improper removal of PPE is the most common cause of exposure.

Doffing_Protocol start START: Finished Handling wipe 1. Wipe Outer Gloves (Solvent-soaked wipe) start->wipe Remove gross contamination outer_off 2. Remove Outer Gloves (Beaking Method) wipe->outer_off Dispose in Solid Waste coat_off 3. Remove Tyvek Coat (Roll inside-out) outer_off->coat_off Inner gloves still ON inner_off 4. Remove Inner Gloves (Do not touch skin) coat_off->inner_off Coat is now waste wash 5. Wash Hands (Soap + Water, 60s) inner_off->wash Final Decon

Figure 1: Sequential PPE Doffing Protocol designed to prevent secondary contamination of skin or street clothes.

Waste Management & Disposal Logic

Disposal must account for the heteroatoms (Sulfur/Nitrogen) to prevent downstream environmental release.

Classification:

  • RCRA Status: Likely not explicitly listed (P or U list), but must be characterized as Toxic (D003) if reactivity is high, or generally as Hazardous Waste .

  • Segregation: Do NOT mix with Oxidizers (Nitric Acid, Peroxides). Thioureas can react violently with strong oxidizers, generating toxic sulfur oxides (SOx) and nitrogen oxides (NOx).

Waste_Logic waste Waste Generated state State? waste->state solid Solid Waste (Gloves, Mats, Excess) state->solid liquid Liquid Waste (Mother Liquors) state->liquid cont_solid Double Bag (Clear) Label: 'Toxic Solid - Thiourea Deriv.' solid->cont_solid halogen Halogenated Solvent? liquid->halogen halo_yes Stream A: Halogenated Organic (High BTU Incineration) halogen->halo_yes Yes (DCM, Chloroform) halo_no Stream B: Non-Halogenated (Enrichment Fuel) halogen->halo_no No (MeOH, EtOAc)

Figure 2: Waste segregation logic tree. Note that while the molecule contains S/N, the solvent usually dictates the waste stream unless the concentration is >5%.

Emergency Response (Spills)

Scenario: 5g of solid powder falls onto the benchtop.

  • Evacuate & Isolate: Alert nearby personnel. Wait 5 minutes for dust to settle if airflow is turbulent.

  • PPE Upgrade: Don a second pair of gloves and respiratory protection (if not already worn).

  • Wet Method (Mandatory): Do NOT dry sweep. Dry sweeping aerosolizes the carcinogen.

    • Cover the spill with paper towels dampened with water or ethanol.

    • Scoop up the damp slurry.

  • Deactivation: Wipe the surface with a 10% Bleach solution followed by water. Note: Bleach oxidizes thiourea residues, breaking the C=S bond, though it may produce mild heat/fumes—ensure ventilation.

References
  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 9837373, 4,6-Dimethoxy-2-pyrimidinyl urea. Retrieved from [Link]

  • European Chemicals Agency (ECHA). Substance Information: Thiourea. (General hazard grounding for thiourea moiety). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.